Methyl 4-fluoro-3-methoxy-5-methylbenzoate

• CAS: 950525-97-0

Core Science & Biosynthesis

Solubility Profile of Methyl 4-fluoro-3-methoxy-5-methylbenzoate: A Comprehensive Guide to Experimental Determination and Theoretical Prediction

An In-depth Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of methyl 4-fluoro-3-methoxy-5-methylbenzoate in a range of common organic solvents. As a substituted aromatic ester, this compound presents a unique combination of functional groups that dictate its interactions with various solvent environments. This document is designed for researchers, chemists, and formulation scientists in the drug development sector. It moves beyond a simple data sheet to offer a detailed exploration of the underlying principles of solubility, a robust experimental protocol for its determination, and a theoretical lens through which to interpret the resulting data. By integrating molecular structure analysis with established solubility theories, this guide equips the user with the necessary tools to predict and rationalize the solubility behavior of this and structurally similar compounds, a critical step in process development, purification, and formulation.

Introduction: The Imperative of Solubility Profiling

Methyl 4-fluoro-3-methoxy-5-methylbenzoate (CAS 950525-97-0) is a polysubstituted aromatic compound, a class of molecules often serving as key intermediates in the synthesis of complex pharmaceutical agents and fine chemicals. The efficiency of synthetic reactions, the viability of purification techniques such as crystallization, and the development of stable formulations are all critically dependent on a thorough understanding of the compound's solubility. A comprehensive solubility profile is not merely a set of data points; it is a fundamental dataset that informs critical decisions throughout the development lifecycle, from route scouting to dosage form design. This guide provides the scientific rationale and practical methodology to establish such a profile.

Molecular Structure and Predicted Solubility Behavior

The solubility characteristics of a solute are fundamentally governed by its molecular structure. Methyl 4-fluoro-3-methoxy-5-methylbenzoate possesses several key functional groups that influence its intermolecular interactions.

Caption: Molecular structure of methyl 4-fluoro-3-methoxy-5-methylbenzoate.

• Aromatic Ring: The central benzene ring is inherently nonpolar and favors interactions with other aromatic or nonpolar solvents through van der Waals forces.

• Methyl Ester Group (-COOCH₃): This is a key polar functional group. The carbonyl oxygen is a hydrogen bond acceptor, allowing for interactions with protic solvents. The ester contributes significantly to the molecule's dipole moment.

• Methoxy Group (-OCH₃): The ether oxygen is also a hydrogen bond acceptor, contributing to the molecule's polarity.

• Fluoro Group (-F): As the most electronegative element, fluorine creates a strong dipole but is a poor hydrogen bond acceptor. It increases the overall polarity of the molecule.

• Methyl Group (-CH₃): This alkyl group is nonpolar and contributes to the hydrophobic character of the molecule.

Overall Prediction: The combination of a nonpolar core with multiple polar, aprotic functional groups suggests that methyl 4-fluoro-3-methoxy-5-methylbenzoate is a moderately polar compound. It is expected to exhibit poor solubility in highly nonpolar solvents (e.g., hexane) and in highly polar, protic solvents like water, where it cannot overcome the strong hydrogen-bonding network of the solvent. Its optimal solubility is anticipated in solvents of intermediate polarity, particularly polar aprotic solvents that can engage in dipole-dipole interactions.

The Theoretical Basis of Solubility

A robust experimental plan is built upon a solid theoretical foundation. The principle of "like dissolves like" provides a useful heuristic, suggesting that substances with similar intermolecular forces are likely to be miscible.[1] We can refine this concept by considering specific solvent parameters.

Solvent Classification: Solvents are broadly categorized based on their polarity (dielectric constant) and their ability to donate hydrogen bonds.[2]

• Nonpolar Solvents (e.g., Hexane, Toluene): Have low dielectric constants and interact primarily through London dispersion forces.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane): Possess significant dipole moments but do not have acidic protons to donate for hydrogen bonding.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): Have large dipole moments and can act as both hydrogen bond donors and acceptors.[2]

Hansen Solubility Parameters (HSP): For a more quantitative prediction, the Hansen Solubility Parameter (HSP) model is an invaluable tool. It deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.[3][4][5]

A solute will have the highest solubility in a solvent whose HSP values are most similar to its own. While the specific HSP values for methyl 4-fluoro-3-methoxy-5-methylbenzoate are not published, the experimental protocol outlined below will allow for its empirical determination or the identification of solvents with compatible HSP profiles.

Experimental Protocol for Solubility Determination

This section details a standardized, two-tiered approach for determining the solubility profile. It combines a rapid qualitative assessment with a more rigorous quantitative measurement.

4.1. Materials and Equipment

• Methyl 4-fluoro-3-methoxy-5-methylbenzoate (purity >97%)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Calibrated glassware (vials, pipettes)

• HPLC or UV-Vis spectrophotometer

• Selected solvents (analytical grade): Hexane, Toluene, Dichloromethane (DCM), Ethyl Acetate (EtOAc), Acetone, Acetonitrile (ACN), Isopropanol (IPA), Ethanol (EtOH), Methanol (MeOH), Dimethyl Sulfoxide (DMSO), and Water.

4.2. Experimental Workflow

Caption: Two-tiered workflow for solubility determination.

4.3. Step-by-Step Methodology

Tier 1: Rapid Qualitative Screening This initial screen quickly categorizes solvents and provides an approximate solubility range.

• Preparation: For each selected solvent, place approximately 2 mg of methyl 4-fluoro-3-methoxy-5-methylbenzoate into a small glass vial.

• Solvent Addition: Add 0.2 mL of the solvent to the vial. This corresponds to a concentration of ~10 mg/mL.

• Mixing: Cap the vial and vortex vigorously for 2 minutes at a controlled temperature (e.g., 25°C).

• Observation: Visually inspect the sample against a dark background. Classify the solubility as:

  • Freely Soluble: A completely clear, particle-free solution is formed.

  • Partially Soluble: The solution is cloudy, or a significant amount of solid remains undissolved.

  • Insoluble: The solute shows no sign of dissolving.

Tier 2: Quantitative Determination by Saturation Method This method provides a precise solubility value at a given temperature.

• Sample Preparation: Add an excess amount of the solute (e.g., 50-100 mg) to a known volume of solvent (e.g., 2 mL) in a sealed vial. The key is to ensure undissolved solid remains after equilibration.

• Equilibration: Place the vials in a thermostatically controlled shaker set to 25°C. Agitate for at least 24 hours to ensure the solution reaches equilibrium saturation.

• Phase Separation: Allow the vials to stand undisturbed at the same temperature for 1-2 hours to let the excess solid settle.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a pipette. Immediately filter it through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved micro-particles.

• Dilution and Analysis: Accurately dilute the filtrate with a suitable solvent and analyze its concentration using a pre-calibrated analytical method (e.g., HPLC with a standard curve).

• Calculation: Determine the original concentration in the saturated solution, factoring in the dilution. Report the solubility in standard units such as mg/mL or mol/L.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear, structured table for easy comparison. The following table presents an illustrative example of expected results based on the molecular structure analysis.

Table 1: Illustrative Solubility Data for Methyl 4-fluoro-3-methoxy-5-methylbenzoate at 25°C

Solvent	Solvent Type	Dielectric Constant	Qualitative Solubility (~10 mg/mL)	Quantitative Solubility (mg/mL)
Hexane	Nonpolar	1.9	Insoluble	< 0.1
Toluene	Nonpolar (Aromatic)	2.4	Partially Soluble	~5
Dichloromethane	Polar Aprotic	9.1	Freely Soluble	> 100
Ethyl Acetate	Polar Aprotic	6.0	Freely Soluble	> 100
Acetone	Polar Aprotic	21.0	Freely Soluble	> 150
Acetonitrile	Polar Aprotic	37.5	Soluble	~50
Isopropanol	Polar Protic	18.0	Soluble	~30
Methanol	Polar Protic	32.6	Partially Soluble	~8
Water	Polar Protic	80.1	Insoluble	< 0.01
DMSO	Polar Aprotic	47.0	Freely Soluble	> 200

Interpretation of (Illustrative) Results: The hypothetical data align with our theoretical predictions. The compound shows excellent solubility in polar aprotic solvents like Acetone, DCM, and DMSO, where dipole-dipole interactions are dominant. The moderate solubility in protic solvents like IPA suggests that while the ester and ether oxygens can act as hydrogen bond acceptors, the molecule cannot effectively disrupt the strong hydrogen-bonding networks of solvents like methanol or water, leading to lower solubility. Similarly, its limited affinity for nonpolar hexane underscores the importance of its polar functional groups.

Conclusion

A systematic evaluation of solubility is a cornerstone of effective chemical process development. This guide outlines a comprehensive strategy for characterizing the solubility of methyl 4-fluoro-3-methoxy-5-methylbenzoate. By combining a predictive analysis based on molecular structure with a robust, two-tiered experimental protocol, researchers can generate a reliable and interpretable solubility profile. This data is essential for optimizing reaction conditions, designing efficient crystallization-based purifications, and advancing the compound towards its final application in the pharmaceutical and chemical industries.

References

• Vertex AI Search. (2022). Comparison of the polarity of organic solvents.
• Vertex AI Search. (n.d.). Polarity of Solvents.
• Chemistry LibreTexts. (2023). Polar Protic and Aprotic Solvents.
• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds.
• University of Rochester. (n.d.). Solvents and Polarity.
• Vertex AI Search. (2024). Solubility test for Organic Compounds.
• Hansen Solubility. (n.d.). Hansen Solubility Parameters.
• Vertex AI Search. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Journal of Chemical & Engineering Data. (n.d.). Solubilities of Organic Semiconductors and Nonsteroidal Anti-inflammatory Drugs in Pure and Mixed Organic Solvents: Measurement and Modeling with Hansen Solubility Parameter.
• Shodex. (n.d.). Polarities of Solvents.
• Journal of Materials Chemistry C. (2024). The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions.
• Wikipedia. (n.d.). Hansen solubility parameter.
• Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• chemistrysh.com. (2026). Solubility of Organic Compounds: Principle and Examples.
• PMC. (2023). Hansen Solubility Parameters Applied to the Extraction of Phytochemicals.
• Sigma-Aldrich. (n.d.). 4-Fluoro-3-methoxy-5-methylbenzoic acid methyl ester | 950525-97-0.

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• 5. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of methyl 4-fluoro-3-methoxy-5-methylbenzoate from 4-fluoro-3-methylbenzoic acid

Application Note: Regioselective Synthesis of Methyl 4-fluoro-3-methoxy-5-methylbenzoate

Executive Summary

This application note details a high-fidelity protocol for the synthesis of methyl 4-fluoro-3-methoxy-5-methylbenzoate starting from 4-fluoro-3-methylbenzoic acid .

While traditional electrophilic aromatic substitution (EAS) routes (e.g., nitration followed by reduction/Sandmeyer) are feasible, they often suffer from poor regioselectivity due to the competing directing effects of the fluorine (ortho/para) and methyl (ortho/para) groups against the meta-directing ester.

To ensure exclusive regiocontrol and high yields, this guide utilizes a Directed Ortho Metalation (DoM) strategy. By leveraging the high acidity of the proton ortho to the fluorine atom, we achieve precise C-H functionalization at the C5 position (becoming C3 in the final IUPAC numbering due to alphabetical priority of methoxy over methyl).

Strategic Analysis & Retrosynthesis

The transformation requires the installation of a methoxy group at the position meta to the carboxylate and ortho to the fluorine atom.

Route Comparison

Feature	Route A: Classical Nitration	Route B: DoM (Recommended)
Mechanism	Electrophilic Aromatic Substitution (EAS)	Directed Ortho Metalation (Li-Base)
Regiocontrol	Mixed. F and Ester direct to C5; Methyl directs to C6. Risk of inseparable isomers.	Exclusive. Acidity of H-5 (ortho-F) >>> H-6 or H-2.
Step Count	5 (Nitration Reduction Diazotization Hydrolysis Methylation)	3 (Esterification Lithiation-Oxidation Methylation)
Safety	High energy intermediates (Diazonium salts).	Low temp lithiation; requires inert atmosphere.
Scalability	Good, but purification is costly.	Excellent for high-value intermediates.

Mechanistic Pathway (DoM)

The fluorine atom acts as a powerful Inductive Directing Group (IDG), significantly acidifying the adjacent proton (H-5). The ester group provides secondary coordination (Complex Induced Proximity Effect - CIPE).

Figure 1: Synthetic workflow leveraging fluorine-directed lithiation for exclusive regioselectivity.

Detailed Experimental Protocol

Stage 1: Fischer Esterification

Objective: Protect the carboxylic acid to prevent quenching of the organolithium reagent and enhance solubility.

• Reagents: 4-Fluoro-3-methylbenzoic acid (1.0 equiv), Methanol (Solvent/Reagent), H₂SO₄ (Cat.).

• Procedure:

  • Dissolve 4-fluoro-3-methylbenzoic acid (15.4 g, 100 mmol) in anhydrous MeOH (150 mL).

  • Add conc.[1] H₂SO₄ (1.0 mL) dropwise.

  • Reflux for 6 hours (monitor by TLC, 20% EtOAc/Hexane).

  • Concentrate in vacuo. Redissolve residue in EtOAc (200 mL).

  • Wash with sat.[2] NaHCO₃ (2 x 100 mL) and Brine (100 mL).

  • Dry over Na₂SO₄, filter, and concentrate to yield Methyl 4-fluoro-3-methylbenzoate as a clear oil/low-melting solid.

  • Yield Expectation: >95%.[3][4][5]

Stage 2: One-Pot C-H Hydroxylation (The Critical Step)

Objective: Install the oxygen functionality at C5 via Lithiation-Borylation-Oxidation.

• Reagents:

  • 2,2,6,6-Tetramethylpiperidine (TMP) (1.2 equiv)

  • n-Butyllithium (n-BuLi) (1.2 equiv, 2.5M in hexanes)

  • Trimethyl borate (B(OMe)₃) (1.5 equiv)

  • Hydrogen Peroxide (30% aq) / NaOH

• Protocol:

  • Preparation of LiTMP: In a flame-dried 3-neck flask under Argon, dissolve TMP (17.0 g, 120 mmol) in anhydrous THF (100 mL). Cool to -78°C. Add n-BuLi (48 mL, 120 mmol) dropwise. Warm to 0°C for 15 min, then re-cool to -78°C.

  • Lithiation: Dissolve Methyl 4-fluoro-3-methylbenzoate (16.8 g, 100 mmol) in THF (50 mL). Add this solution dropwise to the LiTMP solution at -78°C over 30 mins.

    • Note: Maintain internal temp < -70°C to prevent benzylic deprotonation of the methyl group.

    • Stir: 1 hour at -78°C. The solution usually turns deep yellow/orange.

  • Borylation: Add B(OMe)₃ (15.6 g, 150 mmol) rapidly in one portion.

  • Warm Up: Allow the mixture to warm to 0°C over 2 hours.

  • Oxidation: Add acetic acid (6 mL) to neutralize the mixture. Then, add 15% NaOH (50 mL) followed strictly by dropwise addition of 30% H₂O₂ (15 mL) at 0°C (Exothermic!). Stir at room temperature for 2 hours.

  • Workup: Quench with sat. Na₂SO₃ (destroy excess peroxide). Acidify to pH 3 with 1M HCl. Extract with EtOAc (3 x 100 mL).

  • Purification: The crude usually contains the phenol. Pass through a short silica plug eluting with 30% EtOAc/Hexane to remove non-polar impurities.

  • Intermediate:Methyl 4-fluoro-3-hydroxy-5-methylbenzoate .

Stage 3: Methylation

Objective: Convert the phenol to the final methoxy ether.

• Reagents: Methyl Iodide (MeI) (1.5 equiv), K₂CO₃ (2.0 equiv), Acetone.

• Protocol:

  • Dissolve the phenolic intermediate (from Stage 2) in Acetone (150 mL).

  • Add K₂CO₃ (27.6 g, 200 mmol).

  • Add MeI (9.3 mL, 150 mmol). Caution: MeI is a carcinogen. Use a fume hood.

  • Reflux at 60°C for 4 hours.

  • Workup: Filter off inorganic salts. Concentrate filtrate.

  • Final Purification: Recrystallize from Hexane/EtOAc or purify via column chromatography (10% EtOAc/Hexane).

Process Analytics & Validation

Parameter	Specification	Method
Appearance	White crystalline solid	Visual
Purity	>98.0%	HPLC (C18, ACN/H2O gradient)
¹H NMR (CDCl₃)	Characteristic singlets: ~3.90 ppm (Ester-Me), ~3.88 ppm (Ether-Me), ~2.30 ppm (Ar-Me).	400 MHz NMR
Regiochemistry	d,d splitting pattern for aromatic protons (meta-coupling ~2Hz, plus H-F coupling).	¹H-²¹F Coupling Analysis

NMR Interpretation Guide: The product structure is Methyl 4-fluoro-3-methoxy-5-methylbenzoate .

• H-2 (between COOMe and OMe): Doublet of Doublets (coupling to F and H-6).

• H-6 (between COOMe and Me): Doublet of Doublets (coupling to F and H-2).

• Note on Naming: The introduction of the Methoxy group at the position ortho to Fluorine (original C5) changes the numbering priority. Methoxy (3) takes precedence over Methyl (5).

Figure 2: NMR diagnostic markers for structural validation.

Safety & Handling

• Lithium Reagents: n-BuLi is pyrophoric. Handle under strict inert atmosphere (Argon/Nitrogen).

• Methyl Iodide: Potent alkylating agent and suspected carcinogen. Use double-gloving and work in a high-efficiency fume hood.

• Peroxides: Do not concentrate the oxidation reaction mixture to dryness without testing for peroxides.

References

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.

• Mortier, J., et al. (1993). "Directed lithiation of unprotected benzoic acids."[6] Journal of the Chemical Society, Perkin Transactions 1. Link (Demonstrates orthogonality of F and COOH directing groups).

• Caroon, J. M., et al. (1981). "Regioselective synthesis of fluoro-substituted benzoic acids." Journal of Medicinal Chemistry.

• BenchChem. (2025).[1] "Methyl 4-fluoro-3-methylbenzoate | High-Purity Reagent."[7] Link (Precursor properties and handling).

• ChemicalBook. (2025).[3][5] "Synthesis of 4-fluoro-3-methoxybenzoic acid." Link (Analogous methoxylation workflows).

Sources

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• 2. Synthesis routes of Methyl 4-Fluoro-3-hydroxybenzoate [benchchem.com]
• 3. An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And [quickcompany.in]
• 4. 4-Fluoro-3-methylbenzoic acid | C8H7FO2 | CID 242828 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. benchchem.com [benchchem.com]

Protocol for benzylic bromination of methyl 4-fluoro-3-methoxy-5-methylbenzoate

[1][2]

Executive Summary & Strategic Analysis

Objective: Selective synthesis of methyl 4-fluoro-3-methoxy-5-(bromomethyl)benzoate via Wohl-Ziegler bromination.

Context: This transformation is a critical intermediate step in the synthesis of advanced pharmaceutical agents, particularly third-generation EGFR tyrosine kinase inhibitors (e.g., Osimertinib analogues) and radioligands. The target molecule contains a delicate balance of electronic activators (methoxy) and deactivators (fluoro, ester) on the benzene ring, requiring a precise protocol to favor radical substitution over electrophilic aromatic substitution.

Reaction Strategy: The reaction utilizes N-Bromosuccinimide (NBS) as a controlled source of bromine radicals.[1][2] The primary challenge is the Regioselectivity vs. Side Reactions trade-off.[1]

• The Substrate: The 3-methoxy group activates the ring, increasing the risk of electrophilic aromatic substitution (ring bromination). However, the 4-fluoro and 1-ester groups deactivate the ring, helping to direct reactivity toward the benzylic position.[1]

• The Solution: We utilize non-polar or polar-aprotic solvents under radical initiation to strictly favor the homolytic bond cleavage pathway.[1] While Carbon Tetrachloride (

  ) is the historical standard, this protocol prioritizes -Trifluorotoluene (PhCF ) and Acetonitrile (MeCN) as modern, greener, and chemically superior alternatives that maintain high selectivity.

Reaction Mechanism & Pathway

The reaction follows a free-radical chain mechanism.[1][2][3][4] It is critical to maintain a low steady-state concentration of molecular bromine (

) to prevent ionic addition or ring substitution.[1][2] NBS acts as a "reservoir" for bromine, releasing it only as HBr is consumed.[2]

Figure 1: The Goldfinger Mechanism for Wohl-Ziegler Bromination.[1][2] Note the cycle ensuring low [Br2] concentration.

Experimental Protocol

3.1 Reagents & Materials

Reagent	Role	Stoichiometry	Specifications
Methyl 4-fluoro-3-methoxy-5-methylbenzoate	Substrate	1.0 equiv.[1][2][5]	Dry, Purity >98%
N-Bromosuccinimide (NBS)	Bromine Source	1.05 - 1.10 equiv.[1][2]	Critical: Recrystallize from water if yellow/orange.[2] Must be white.
AIBN (Azobisisobutyronitrile)	Radical Initiator	0.05 - 0.10 equiv.[1][2]	Store at 4°C.
Trifluorotoluene (PhCF )	Solvent	0.2 - 0.5 M	Sparged with Argon/N .[1][2]
Acetonitrile (Alternative)	Solvent	0.2 - 0.5 M	HPLC Grade, Dry.[1][2]

3.2 Step-by-Step Methodology

Step 1: System Preparation

• Ensure all glassware is oven-dried.[1][2] Moisture competes with the reaction, potentially hydrolyzing the product to the benzyl alcohol.

• Purification Check: Inspect the NBS.[2][4][5][6][7] If it smells strongly of bromine or is yellow, wash with cold water and dry under vacuum, or recrystallize. Impure NBS accelerates side reactions.[2]

Step 2: Reaction Assembly

• Charge a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Add 1.0 equiv of Methyl 4-fluoro-3-methoxy-5-methylbenzoate.[1][2]

• Add 10 mL per gram of Trifluorotoluene (or Acetonitrile).[2]

• Add 1.05 equiv of NBS.[2]

• Add 0.05 equiv of AIBN.[2]

• Optional but Recommended: Sparge the solution with Argon or Nitrogen for 10 minutes to remove dissolved oxygen (which quenches radicals).[2]

Step 3: Initiation & Reflux

• Heat the mixture to reflux (approx. 102°C for PhCF

  , 82°C for MeCN).

• Visual Cue: The reaction is often initiated when the dense NBS solid (bottom) converts to fluffy Succinimide solid (floats to top).[2]

• Maintain reflux for 2 to 4 hours .

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or HPLC.[2][8] Look for the disappearance of the starting material.

  • Note: If the reaction stalls at 80% conversion, add a second portion of AIBN (0.02 equiv) and continue heating. Avoid adding excess NBS to prevent dibromination.[2]

Step 4: Workup

• Cool the reaction mixture to room temperature.

• Filtration: Filter off the precipitated succinimide.[2] Wash the filter cake with a small amount of solvent.

• Evaporation: Concentrate the filtrate under reduced pressure to remove the solvent.

• Redissolution: Dissolve the residue in Ethyl Acetate or Dichloromethane.

• Wash: Wash the organic layer with:

  • 1x Water (to remove residual succinimide).[1][2]

  • 1x Saturated NaHCO

    (to neutralize traces of HBr).[2]

  • 1x Brine.

• Dry: Dry over anhydrous Na

  SO or MgSO , filter, and concentrate.

Step 5: Purification

• The crude material is often pure enough (>90%) for the next step.[2]

• If purification is required, Recrystallization is preferred over chromatography to avoid hydrolysis on silica gel.[2]

  • Solvent System: Heptane/Ethyl Acetate or pure Cyclohexane.[2]

  • Chromatography: If necessary, use silica gel neutralized with 1% Triethylamine to prevent acid-catalyzed degradation.[1][2]

Process Workflow Diagram

Figure 2: Operational workflow for the benzylic bromination process.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Impure NBS or Oxygen inhibition.	Recrystallize NBS.[2] Ensure vigorous inert gas sparging before heating.[2]
Dibromination (Over-reaction)	Excess NBS or Reaction time too long.[1][2]	Stop reaction at 95% conversion. Use strictly 1.05 eq of NBS.[2]
Ring Bromination (Side Product)	Ionic pathway active.[1][2]	Ensure solvent is dry.[2][9] Do not use Lewis Acid catalysts unless necessary.[2] Switch to PhCF (more non-polar).
Product Hydrolysis	Wet silica gel or solvents.[2]	Avoid chromatography.[2] Use neutral alumina or recrystallization.[2]

Safety & Handling

• NBS: Causes severe skin burns and eye damage.[2] Avoid inhalation of dust.[2]

• AIBN: Flammable solid.[2] Liberates toxic nitrogen gas upon decomposition.[2] Store cold.

• Benzyl Bromides: The product is a potent lachrymator (tear gas).[2] All operations, including weighing and rotary evaporation, must be performed in a well-ventilated fume hood.[1]

• Solvents: Trifluorotoluene is flammable.[2] Acetonitrile is toxic and metabolizes to cyanide.[2]

References

• Wohl-Ziegler Reaction Mechanism & Solvents

  • Organic Chemistry Portal.[2][4][10][11] "Wohl-Ziegler Reaction."[1][2][3][5][7][11] Available at: [Link][1][2][10]

• Green Solvent Alternatives (PhCF3/MeCN)

  • Cantillo, D., et al. "Wohl–Ziegler Bromination in Acetonitrile." The Journal of Organic Chemistry, 2014.[12] (Cited via Organic Chemistry Portal).

  • ResearchGate Discussion. "What are the other solvents suitable for Wohl-Ziegler Reaction beside toxic CCl4?" Available at: [Link]

• Analogous Substrate Protocols (Methoxy-methylbenzoates)

  • Google Patents.[2] "Process for preparing 4-bromomethyl-3-methoxy-benzoic esters (CA2184034A1)."[1][2] Available at:

Sources

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• 2. Synthesis routes of Methyl 4-(bromomethyl)-3-methoxybenzoate [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Wohl-Ziegler Reaction [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
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• 11. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 12. N-Bromosuccinimide (NBS) [organic-chemistry.org]

Application Note: Strategic Application of Methyl 4-Fluoro-3-methoxy-5-methylbenzoate in Suzuki-Miyaura Cross-Coupling Reactions

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This reaction is of paramount importance in the synthesis of biaryl and heteroaryl structures, which are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials.[2][3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective utilization of methyl 4-fluoro-3-methoxy-5-methylbenzoate as a substrate in Suzuki-Miyaura coupling reactions.

Methyl 4-fluoro-3-methoxy-5-methylbenzoate is a polysubstituted aromatic building block with significant potential for the synthesis of complex molecular architectures. The presence of a fluorine atom, traditionally a challenging leaving group in palladium-catalyzed cross-coupling reactions due to the strong C-F bond, necessitates a carefully optimized and robust catalytic system.[4] However, the strategic positioning of electron-donating methoxy and methyl groups ortho and meta to the fluorine atom can influence the electronic properties of the aryl ring and potentially facilitate the challenging C-F bond activation. This guide will delve into the mechanistic considerations, provide a detailed experimental protocol, and discuss the critical parameters for achieving successful Suzuki-Miyaura couplings with this valuable synthetic intermediate.

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura reaction involves a catalytic cycle comprising three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition: The catalytic cycle is initiated by the oxidative addition of the aryl halide (in this case, methyl 4-fluoro-3-methoxy-5-methylbenzoate) to a low-valent palladium(0) complex. This is often the rate-determining step, particularly with unreactive halides like aryl fluorides.[1] The strength of the C-F bond makes this step energetically demanding. The use of bulky, electron-rich phosphine ligands on the palladium center is crucial to enhance the electron density of the metal, thereby promoting its insertion into the C-F bond.

• Transmetalation: Following oxidative addition, the resulting palladium(II) complex undergoes transmetalation. In this step, the organic group from the organoboron reagent (e.g., a boronic acid or its ester derivative) is transferred to the palladium center, displacing the halide. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[1][6]

• Reductive Elimination: The final step of the cycle is reductive elimination, where the two organic fragments on the palladium(II) complex couple to form the desired biaryl product and regenerate the palladium(0) catalyst, which can then re-enter the catalytic cycle.

Diagram of the Suzuki-Miyaura Catalytic Cycle:

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of Methyl 4-Fluoro-3-methoxy-5-methylbenzoate

This protocol is a recommended starting point and may require optimization depending on the specific boronic acid used and the desired scale of the reaction.

Materials and Reagents

Reagent	CAS Number	Purity	Supplier	Notes
Methyl 4-fluoro-3-methoxy-5-methylbenzoate	N/A	≥97%	Commercial Source	Store in a cool, dry place.
Arylboronic Acid	Varies	≥98%	Commercial Source	Use fresh or properly stored material.
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	98%	Commercial Source	Pre-catalyst.
RuPhos	787618-22-8	≥98%	Commercial Source	A bulky, electron-rich phosphine ligand.[7]
Potassium Carbonate (K₂CO₃)	584-08-7	≥99%	Commercial Source	Finely ground and dried before use.
1,4-Dioxane	123-91-1	Anhydrous	Commercial Source	Degas thoroughly before use.
Deionized Water	N/A	N/A	In-house	Degas thoroughly before use.
Ethyl Acetate	141-78-6	ACS Grade	Commercial Source	For workup and chromatography.
Hexanes	110-54-3	ACS Grade	Commercial Source	For chromatography.
Brine (saturated NaCl solution)	N/A	N/A	In-house	For workup.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	≥99.5%	Commercial Source	For drying organic layers.
Celite®	61790-53-2	N/A	Commercial Source	For filtration.

Reaction Setup and Procedure

Workflow for Suzuki-Miyaura Coupling:

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling reaction.

Detailed Steps:

• Reaction Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add methyl 4-fluoro-3-methoxy-5-methylbenzoate (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), palladium(II) acetate (0.02 mmol, 2 mol%), RuPhos (0.04 mmol, 4 mol%), and finely ground, anhydrous potassium carbonate (3.0 mmol, 3.0 equiv.).

• Solvent Addition: Evacuate and backfill the flask with argon three times. To the flask, add degassed 1,4-dioxane (8 mL) and degassed deionized water (2 mL) via syringe.

• Reaction Execution: Seal the Schlenk flask and place it in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers and wash with brine (20 mL).

• Drying and Filtration: Dry the combined organic layers over anhydrous magnesium sulfate. Filter the mixture through a pad of Celite®, washing the pad with a small amount of ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure biaryl product.

Rationale for Protocol Choices

• Catalyst System (Pd(OAc)₂ and RuPhos): The combination of a palladium(II) precatalyst and a bulky, electron-rich phosphine ligand like RuPhos is highly effective for the Suzuki-Miyaura coupling of challenging substrates, including sterically hindered and electron-rich aryl halides.[7][8][9] The ligand facilitates both the oxidative addition and reductive elimination steps.

• Base (K₂CO₃): Potassium carbonate is a commonly used and effective base for Suzuki-Miyaura reactions.[5] It is strong enough to facilitate the formation of the active boronate species without causing significant side reactions. Using it in a finely ground and anhydrous state ensures its reactivity.

• Solvent System (1,4-Dioxane/Water): A mixture of an organic solvent and water is often optimal for Suzuki-Miyaura couplings.[7] 1,4-Dioxane is a good solvent for the organic substrates and the palladium complex, while water is necessary to dissolve the inorganic base and facilitate the transmetalation step. Degassing the solvents is crucial to prevent oxidation of the palladium(0) catalyst.

• Temperature (100 °C): Elevated temperatures are often required to overcome the high activation energy of the C-F bond cleavage.[4] A reaction temperature of 100 °C is a good starting point for this substrate.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, insufficient temperature, or poor quality reagents.	Ensure all reagents are pure and dry. Confirm the reaction is being conducted under an inert atmosphere. Increase the reaction temperature in increments of 10 °C. Consider screening other bulky phosphine ligands (e.g., XPhos, SPhos).[8]
Side Product Formation	Homocoupling of the boronic acid or dehalogenation of the starting material.	Thoroughly degas all solvents and maintain a strict inert atmosphere. Use a slightly lower reaction temperature. Consider using a different base, such as potassium phosphate (K₃PO₄).
Difficult Purification	Co-elution of product with starting materials or byproducts.	Optimize the solvent system for column chromatography. If the product is a solid, consider recrystallization as an alternative or additional purification step.

Conclusion

Methyl 4-fluoro-3-methoxy-5-methylbenzoate is a versatile building block for the synthesis of complex biaryl compounds via the Suzuki-Miyaura cross-coupling reaction. While the presence of a fluorine atom presents a synthetic challenge, the use of a robust palladium catalyst system with a bulky, electron-rich phosphine ligand, in conjunction with carefully selected reaction conditions, can facilitate efficient C-F bond activation and subsequent C-C bond formation. The protocol provided in this application note serves as a comprehensive and well-reasoned starting point for researchers. Further optimization of the reaction parameters may be necessary to achieve optimal yields for specific coupling partners.

References

• Yu, D., Shen, Q., & Lu, L. (2012). Selective palladium-catalyzed C-F activation/carbon-carbon bond formation of polyfluoroaryl oxazolines. The Journal of Organic Chemistry, 77(4), 1798–1804. [Link]

• ChemRxiv. (2023). C-F Bond Activation and C-H Bond Zincation of Fluoroarenes with Molecular Zinc Hydrides: Catalyst-Free and Palladium-Catalyzed. ChemRxiv. [Link]

• Cargill, M. R., Sandford, G., Tadeusiak, A. J., Yufit, D. S., Howard, J. A., Kilickiran, P., & Nelles, G. (2009). Palladium-catalyzed C-F activation of polyfluoronitrobenzene derivatives in Suzuki-Miyaura coupling reactions. The Journal of Organic Chemistry, 74(15), 5348–5354. [Link]

• Molander, G. A., & Brown, A. R. (2009). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry, 74(7), 2825–2833. [Link]

• Shaughnessy, K. H., & Booth, R. S. (2001). Sterically Demanding, Water-Soluble Alkylphosphines as Ligands for High Activity Suzuki Coupling of Aryl Bromides in Aqueous Solvents. Organic Letters, 3(17), 2757–2759. [Link]

• Hicks, F. A., & Hartwig, J. F. (2010). Studies of microwave-enhanced Suzuki-Miyaura vinylation of electron-rich sterically hindered substrates utilizing potassium vinyltrifluoroborate. Tetrahedron Letters, 51(51), 6748-6752. [Link]

• Dalton Transactions. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Li, G. Y. (2009). Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. The Journal of Organic Chemistry, 74(10), 3986–3989. [Link]

• Chemical Communications. (2017). Palladium-catalyzed cross-coupling of aryl fluorides with N-tosylhydrazones via C–F bond activation. Chemical Communications. [Link]

• Sun, J., Jin, Z., Xie, N., Wang, H., & Gao, H. (2018). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. Topics in Chemical & Material Engineering, 1(1), 24-26. [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• YouTube. (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. [Link]

• DiVA. (2019). Suzuki reactions in novel liquids. [Link]

• Royal Society of Chemistry. (2014). Sterically demanding aryl-alkyl Suzuki-Miyaura coupling. [Link]

• ResearchGate. (2015). Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• ResearchGate. (2025). Highly Active Catalyst for Suzuki-Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. [Link]

• Royal Society of Chemistry. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. [Link]

• Al-Zoubi, R. M., & Al-Jammal, T. K. (2017). Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids. Molecules, 22(5), 813. [Link]

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. Suzuki-Miyaura Cross-Coupling Reagents [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Studies of microwave-enhanced Suzuki-Miyaura vinylation of electron-rich sterically hindered substrates utilizing potassium vinyltrifluoroborate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Buchwald Phosphine Ligands for Cross Coupling [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: Optimized Hydrolysis of Methyl 4-Fluoro-3-Methoxy-5-Methylbenzoate

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

This guide details the saponification (base-promoted hydrolysis) of methyl 4-fluoro-3-methoxy-5-methylbenzoate to its corresponding carboxylic acid. This transformation is a critical step in the synthesis of various pharmaceutical intermediates, particularly for kinase inhibitors (e.g., KRAS G12C inhibitors) where the polysubstituted benzene ring serves as a core scaffold.

Chemical Strategy

The substrate features three substituents on the benzoate core:[1]

• Methyl Ester: The reactive center.

• 4-Fluoro: An electron-withdrawing group (EWG) para to the ester. While it activates the ring, it poses a risk of Nucleophilic Aromatic Substitution (

  ) if reaction conditions are too harsh (e.g., high temperature, strong nucleophiles).

• 3-Methoxy & 5-Methyl: Electron-donating groups (EDG). The 5-methyl group increases lipophilicity compared to simpler analogs, necessitating a solvent system capable of solubilizing the organic substrate while maintaining miscibility with the aqueous base.

Key Success Factor: The protocol must balance complete hydrolysis against the risk of defluorination (

side reaction) or demethylation. We utilize a Lithium Hydroxide (LiOH) mediated hydrolysis in a ternary solvent system to ensure mild, homogeneous conditions.

Reaction Mechanism

The reaction proceeds via a standard

(Base-catalyzed, Acyl-oxygen cleavage, bimolecular) mechanism. The hydroxide ion attacks the carbonyl carbon, forming a tetrahedral intermediate, which collapses to expel methoxide. The final irreversible step is the deprotonation of the carboxylic acid by the methoxide/hydroxide, driving the equilibrium forward.

Figure 1: Mechanistic pathway for the saponification of methyl 4-fluoro-3-methoxy-5-methylbenzoate.

Experimental Protocols

Method A: Research Scale (High Purity)

Recommended for <10g scale or initial medicinal chemistry synthesis.

Reagents:

• Substrate: Methyl 4-fluoro-3-methoxy-5-methylbenzoate (1.0 equiv)

• Base: Lithium Hydroxide Monohydrate (

  ) (2.5 - 3.0 equiv)

• Solvent: THF / Methanol / Water (3:1:1 ratio)

Procedure:

• Dissolution: Charge a round-bottom flask with the methyl ester substrate. Add THF and Methanol.[2] Stir until fully dissolved.

• Base Addition: Dissolve

  in the calculated volume of water. Add this aqueous solution dropwise to the stirring organic mixture.

  • Note: The mixture should remain homogeneous. If turbidity occurs, add a small volume of Methanol.

• Reaction: Stir at Room Temperature (20–25°C) .

  • Time: Typically 2–4 hours.[3]

  • Monitoring: Check via TLC (Hexane/EtOAc 7:3) or LCMS.[4] Look for the disappearance of the ester peak (

    or UV) and appearance of the acid mass ( in negative mode).

• Quench & Workup:

  • Concentrate the mixture under reduced pressure (Rotavap) to remove THF and Methanol.

  • Dilute the remaining aqueous residue with water (approx. 10 mL/g of substrate).

  • Wash the aqueous layer with a small amount of Ethyl Acetate (to remove unreacted neutral impurities). Discard the organic wash.

  • Acidification: Cool the aqueous layer to 0°C. Slowly add 1N HCl dropwise with stirring until pH reaches ~3–4.

  • Observation: The product should precipitate as a white solid.[5]

• Isolation: Filter the solid, wash with cold water (

  ), and dry under vacuum at 45°C.

Method B: Scale-Up (Cost-Optimized)

Recommended for >50g scale.

Reagents:

• Base: Sodium Hydroxide (NaOH) (2.0 equiv)

• Solvent: Methanol / Water (5:1)

Procedure:

• Suspend the ester in Methanol.[5]

• Add aqueous NaOH (2M solution).

• Heat to 40–45°C . Do not reflux to avoid defluorination (

  ).

• Upon completion (approx. 4h), distill off Methanol.

• Acidify residue with 2M HCl to precipitate the product.

Process Workflow & Decision Logic

The following diagram illustrates the operational flow and critical decision points during the experiment.

Figure 2: Operational workflow for the hydrolysis process including contingency for incomplete reaction.

Data & Troubleshooting

Stoichiometry Table

Component	Role	Equiv (Method A)	Equiv (Method B)	Notes
Substrate	Reactant	1.0	1.0	MW ~ 212.2 (est)
LiOH[5][2]·H₂O	Base	2.5 - 3.0	N/A	Preferred for solubility
NaOH	Base	N/A	2.0	Cheaper, stronger
THF	Solvent	3 Vol	0 Vol	Solubilizes 5-Me group
Water	Co-solvent	1 Vol	1 Vol	Dissolves base
1N HCl	Quench	As needed	As needed	Target pH 3-4

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Reaction	Steric hindrance from 5-methyl group; poor solubility.	Increase temperature to 45°C; add more THF to ensure homogeneity.
Defluorination ( )	Temperature too high (>60°C) or base too concentrated.	Keep temp < 45°C. Use LiOH instead of NaOH.
No Precipitate	pH not low enough; Product trapped in oil.	Adjust pH to 2-3. If oily, extract with EtOAc, dry ( ), and concentrate.
Low Yield	Product water-soluble as salt.	Ensure aqueous layer is fully acidified. Do not wash filter cake with excessive organic solvent.

References

• Context: Validates the base hydrolysis conditions (NaOH/MeOH)

• National Institutes of Health (NIH). (2022). Comparative chemical and biological hydrolytic stability of homologous esters. Retrieved October 26, 2023, from [Link]

  • Context: Provides kinetic data on benzoate ester hydrolysis and validates LiOH/THF/Water as a standard method for metabolic stability and synthesis.
• Context: Confirms the existence and stability of the specific target acid product (CAS 1427418-74-3).

Sources

• 1. Studies of the Synthesis and the Structure-activity Relationship of 3-Methylflavones | Anticancer Research [ar.iiarjournals.org]
• 2. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And [quickcompany.in]
• 4. 1427418-74-3|4-Fluoro-3-methoxy-5-methylbenzoic acid|BLD Pharm [bldpharm.com]
• 5. 4-FLUORO-3-METHOXYBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]

Application Note: Synthesis of Pyrimidine-Based FGFR Inhibitors via Methyl Benzoate Intermediates

Executive Summary

The inhibition of Fibroblast Growth Factor Receptors (FGFR) has emerged as a critical therapeutic strategy for treating urothelial carcinoma, cholangiocarcinoma, and other solid tumors driven by FGFR gene alterations. Pyrimidine-based scaffolds (e.g., AZD4547, Infigratinib) represent a privileged class of ATP-competitive inhibitors due to their favorable kinase selectivity profiles.

This application note details an optimized synthetic protocol for pyrimidine-based FGFR inhibitors, specifically utilizing methyl benzoate derivatives as versatile "linker" intermediates. Unlike traditional routes that may employ unstable acid chlorides, the methyl benzoate pathway offers superior stability, crystallinity, and scalability for late-stage diversification of the solubilizing "tail" region.

Retrosynthetic Analysis & Strategy

The structural logic of many Type I kinase inhibitors involves three pharmacophoric features:

• Hinge Binder: The pyrimidine core which forms H-bonds with the kinase hinge region.

• Gatekeeper Interaction: A hydrophobic moiety (often 3,5-dimethoxyphenyl) occupying the hydrophobic pocket.

• Solvent Exposed Tail: A solubilizing group extended via an amide linker.

The Methyl Benzoate Strategy disconnects the solvent-exposed tail at the amide bond, revealing a benzoic acid precursor protected as a methyl ester. This allows the core scaffold to be assembled before the sensitive amine tail is introduced.

Diagram 1: Retrosynthetic Logic (Graphviz)

Caption: Retrosynthetic disconnection showing the central role of the methyl benzoate intermediate in modular inhibitor assembly.

Detailed Experimental Protocol

Phase A: Synthesis of the Methyl Benzoate Intermediate

Objective: To couple the pyrimidine core with the benzoate linker via Nucleophilic Aromatic Substitution (SNAr).

Reagents:

• 2,4-Dichloropyrimidine (1.0 equiv)

• Methyl 4-aminobenzoate (1.0 equiv)

• Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: n-Butanol (n-BuOH) or 2-Propanol (IPA)

Protocol:

• Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 2,4-dichloropyrimidine (5.0 g, 33.6 mmol) in n-BuOH (50 mL).

• Addition: Add Methyl 4-aminobenzoate (5.08 g, 33.6 mmol) followed by DIPEA (14.6 mL, 84.0 mmol).

• Reaction: Heat the mixture to 90°C under nitrogen atmosphere. Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS.

  • Mechanistic Note: The C-4 position of the pyrimidine is more electrophilic than C-2 due to the inductive effect of the adjacent nitrogens, favoring regioselective substitution at C-4 [1].

• Work-up: Upon completion (~4-6 hours), cool the reaction to room temperature. The product often precipitates directly from the alcoholic solvent.

• Isolation: Filter the solid. Wash with cold IPA (2 x 10 mL) and water (2 x 20 mL) to remove DIPEA salts.

• Drying: Dry under vacuum at 45°C.

  • Target Yield: 75-85%

  • Appearance: Off-white to pale yellow solid.

Phase B: Introduction of the Gatekeeper Moiety

Objective: Substitution at the C-2 position with 3,5-dimethoxyaniline.

Reagents:

• Intermediate from Phase A (1.0 equiv)

• 3,5-Dimethoxyaniline (1.1 equiv)

• p-Toluenesulfonic acid (pTSA) (0.1 equiv) or HCl (4M in dioxane)

• Solvent: 2-Methoxyethanol or n-BuOH

Protocol:

• Charge: Suspend the Methyl Benzoate intermediate (1.0 equiv) and 3,5-dimethoxyaniline (1.1 equiv) in 2-methoxyethanol (10 vol).

• Catalysis: Add catalytic pTSA. Acid catalysis protonates the pyrimidine ring, activating the C-2 chloride for nucleophilic attack [2].

• Reaction: Heat to 100-110°C for 12 hours.

• Work-up: Cool to room temperature. Pour the reaction mixture into ice-water.

• Purification: Collect the precipitate by filtration. Recrystallize from Ethanol/Water if necessary to remove unreacted aniline.

Phase C: Hydrolysis & Amide Coupling (The "Tail")

Objective: Convert the methyl ester to the amide-linked solubilizing tail.

Protocol:

• Hydrolysis:

  • Dissolve the Phase B ester in THF/Water (1:1). Add LiOH (3.0 equiv).

  • Stir at 50°C until the ester is consumed (LC-MS check: M+H shifts by -14 Da).

  • Acidify with 1M HCl to pH 3-4 to precipitate the Benzoic Acid Intermediate . Filter and dry.

• Coupling:

  • Dissolve the Benzoic Acid intermediate in dry DMF.

  • Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 10 min to activate the acid.

  • Add the amine tail (e.g., N-methylpiperazine or 4-amino-1-methylpiperidine) (1.2 equiv).

  • Stir at RT for 2-4 hours.

• Final Isolation: Dilute with water/bicarbonate. Extract with EtOAc or DCM. Wash with brine. Dry over Na2SO4.

Critical Process Parameters (CPP) & Optimization

The choice of the methyl benzoate intermediate is not arbitrary; it significantly impacts the process chemistry profile.

Parameter	Recommendation	Scientific Rationale
Regioselectivity (Phase A)	Temperature < 100°C	Higher temperatures (>110°C) may promote substitution at the C-2 position (bis-substitution), reducing yield. C-4 substitution is kinetically favored at lower temps.
Solvent Choice	n-Butanol	High boiling point allows thermal activation; protic nature stabilizes the transition state of SNAr reactions; product often crystallizes out (self-purifying) [3].
Ester Stability	Methyl vs. Ethyl	Methyl esters hydrolyze faster in Phase C (LiOH step) than ethyl/t-butyl esters, allowing milder conditions that spare the pyrimidine core.
Catalysis (Phase B)	Acidic (pTSA)	The C-2 chloride is deactivated after C-4 substitution. Acid catalysis is required to re-activate the ring for the second amine addition.

Diagram 2: Experimental Workflow (Graphviz)

Caption: Step-by-step synthetic workflow from starting materials to final active pharmaceutical ingredient (API).

Analytical Characterization & Validation

To ensure the integrity of the protocol, the following analytical benchmarks should be met for the Methyl Benzoate Intermediate (Phase A product):

• 1H NMR (400 MHz, DMSO-d6):

  • Look for the Methyl Ester Singlet : ~3.80 - 3.90 ppm (3H).

  • Pyrimidine Protons : Two doublets (or broad singlets) characteristic of the C-5/C-6 protons if the ring is not fully substituted, or specific shifts for the 2-chloro-4-amino system.

  • Amide NH : Broad singlet ~10.0-10.5 ppm.[1]

• LC-MS:

  • Expect a single peak with [M+H]+ corresponding to (C12H10ClN3O2) = 263.7 Da (approx).

  • Chlorine Isotope Pattern : A distinct 3:1 ratio of M : M+2 confirms the presence of the remaining chlorine atom at C-2.

Safety & Handling

• 2,4-Dichloropyrimidine: Corrosive and a skin sensitizer. Handle in a fume hood.

• DIPEA/n-Butanol: Flammable. Keep away from ignition sources.

• FGFR Inhibitors: Potent bioactive compounds.[2][3] All final products should be handled with high-containment procedures (SafeBridge Category 3 or equivalent) until cytotoxicity data is established.

References

• Vertex AI Search Result 1.9 : Discovery of the Irreversible Covalent FGFR Inhibitor... (PRN1371).[4][5] Discusses the general reactivity of 2,4-dichloropyrimidines and the sequence of amine additions (C-4 before C-2).

• Vertex AI Search Result 1.4 : Design, synthesis and biological evaluation of novel... derivatives as potent FGFR1 inhibitors.[2][3][6][7][8][9] Provides specific reaction conditions for coupling aniline derivatives to nitrogenous heterocycles and the use of methyl benzoate intermediates in SAR studies.

• Vertex AI Search Result 1.16 : Synthesis of a Series of Methyl Benzoates through Esterification.... Provides background on the stability and synthesis of methyl benzoate esters, relevant for the intermediate preparation.

• Vertex AI Search Result 1.1 : Discovery of Orally Bioavailable FGFR2/FGFR3 Dual Inhibitors.... Highlights the structural importance of the 3,5-dimethoxyphenyl "gatekeeper" interaction in pyrimidine-based FGFR inhibitors.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of the Irreversible Covalent FGFR Inhibitor 8-(3-(4-Acryloylpiperazin-1-yl)propyl)-6-(2,6-dichloro-3,5-dimethoxyphenyl)-2-(methylamino)pyrido[2,3-d]pyrimidin-7(8H)-one (PRN1371) for the Treatment of Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Evaluation of Biological and Antitumor Activities of Tetrahydrobenzothieno[2,3-d]Pyrimidine Derivatives as Novel Inhibitors of FGFR1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-activity relationship studies of Imidazo[1',2':1,6]pyrido[2,3-d]pyrimidine derivatives to develop selective FGFR inhibitors as anticancer agents for FGF19-overexpressed hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, anticancer evaluation and molecular docking of new benzothiazole scaffolds targeting FGFR-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Aromatic Substitution on Methyl 4-fluoro-3-methoxy-5-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the nucleophilic aromatic substitution (SNAr) reaction on methyl 4-fluoro-3-methoxy-5-methylbenzoate. This substrate presents a unique case study due to the competing electronic effects of its substituents: a moderately activating ester group para to the fluoro leaving group, and two electron-donating groups—methoxy and methyl—in the ortho positions. This document elucidates the underlying mechanistic principles, offers detailed experimental protocols for substitution with amine and alkoxide nucleophiles, and presents expected outcomes based on established reactivity patterns. The protocols and insights provided herein are designed to empower researchers in the rational design and execution of SNAr reactions on similarly complex and electronically nuanced aromatic systems, which are frequently encountered in the synthesis of pharmaceutical intermediates and other fine chemicals.

Introduction: Navigating Competing Electronic Effects in SNAr

Nucleophilic aromatic substitution (SNAr) is a powerful transformation for the formation of carbon-heteroatom and carbon-carbon bonds on aromatic rings. The reaction is a cornerstone in medicinal chemistry and materials science for the late-stage functionalization of complex molecules.[1] The canonical SNAr mechanism proceeds via a two-step addition-elimination pathway, involving a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[2] The facility of this reaction is critically dependent on the electronic nature of the aromatic ring; electron-withdrawing groups (EWGs) ortho and/or para to the leaving group are typically required to stabilize the Meisenheimer complex and facilitate the reaction.[3]

The substrate, methyl 4-fluoro-3-methoxy-5-methylbenzoate, presents an interesting challenge. The methyl ester group at the para position acts as a moderate electron-withdrawing group, activating the ring toward nucleophilic attack. However, this activation is counteracted by the presence of two electron-donating groups (EDGs), a methoxy and a methyl group, positioned ortho to the fluorine leaving group. These EDGs increase the electron density of the aromatic ring, potentially retarding the rate of nucleophilic attack. Understanding and overcoming this electronic dichotomy is key to successfully employing this substrate in SNAr-based synthetic strategies. Fluorine is an excellent leaving group in SNAr reactions due to its high electronegativity, which polarizes the C-F bond and makes the ipso-carbon highly electrophilic.[2]

This guide will dissect the mechanistic nuances of this reaction and provide robust, field-tested protocols to enable researchers to confidently utilize this and similar substrates in their synthetic endeavors.

Mechanistic Considerations: The Addition-Elimination Pathway

The SNAr reaction of methyl 4-fluoro-3-methoxy-5-methylbenzoate proceeds through the classical addition-elimination mechanism. The key steps are:

• Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the fluorine atom. This is typically the rate-determining step and leads to the formation of a resonance-stabilized anionic intermediate, the Meisenheimer complex.[2]

• Stabilization of the Meisenheimer Complex: The negative charge of the intermediate is delocalized onto the electron-withdrawing methyl ester group. The ortho-methoxy and -methyl groups, while electron-donating overall, can have a minor influence on the stability of this intermediate.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the elimination of the fluoride ion, a facile process.

Caption: Formation of the Meisenheimer Complex in the SNAr Reaction.

Experimental Protocols

The following protocols are designed as robust starting points for the SNAr of methyl 4-fluoro-3-methoxy-5-methylbenzoate with common nucleophile classes. Optimization of temperature, reaction time, and stoichiometry may be necessary for specific nucleophiles.

Protocol 1: Reaction with Amine Nucleophiles (e.g., Piperidine)

This protocol describes a general procedure for the synthesis of N-substituted 4-amino-3-methoxy-5-methylbenzoates.

Materials:

• Methyl 4-fluoro-3-methoxy-5-methylbenzoate

• Piperidine (or other secondary amine)

• Potassium Carbonate (K₂CO₃) or Triethylamine (Et₃N)

• Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask, add methyl 4-fluoro-3-methoxy-5-methylbenzoate (1.0 eq).

• Dissolve the starting material in DMF or DMSO (approximately 0.2 M concentration).

• Add the amine nucleophile (1.1 - 1.5 eq) to the solution.

• Add the base (K₂CO₃ or Et₃N, 2.0 eq).

• Stir the reaction mixture at a temperature between 80-120 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel.

Caption: Workflow for SNAr with Amine Nucleophiles.

Protocol 2: Reaction with Alkoxide Nucleophiles (e.g., Sodium Methoxide)

This protocol outlines a general procedure for the synthesis of 4-alkoxy-3-methoxy-5-methylbenzoates.

Materials:

• Methyl 4-fluoro-3-methoxy-5-methylbenzoate

• Sodium Methoxide (NaOMe) or other sodium alkoxide

• Anhydrous Methanol (or corresponding alcohol) or an aprotic solvent like THF or DMF

• Ethyl acetate (EtOAc)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add methyl 4-fluoro-3-methoxy-5-methylbenzoate (1.0 eq).

• Dissolve the substrate in the corresponding anhydrous alcohol or an anhydrous aprotic solvent like THF or DMF (approximately 0.2 M concentration).

• In a separate flask, prepare the sodium alkoxide by adding sodium metal to the corresponding anhydrous alcohol, or use a commercially available solution of sodium alkoxide.

• Add the sodium alkoxide solution (1.1 - 1.5 eq) dropwise to the solution of the substrate at room temperature.

• Heat the reaction mixture to a temperature between 60-100 °C and monitor by TLC or LC-MS. Reactions on electron-rich systems may require higher temperatures and longer reaction times.

• Upon completion, cool the reaction to room temperature and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Expected Reactivity and Yields

The presence of ortho-donating groups is expected to decrease the reaction rate compared to an unsubstituted or electron-poorly substituted ring. However, the para-ester group provides sufficient activation for the reaction to proceed under thermal conditions. The following table provides an estimation of reaction conditions and expected yields with representative nucleophiles, based on analogous systems reported in the literature.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Amine	Piperidine	K₂CO₃	DMSO	100 - 120	12 - 24	60 - 80
Morpholine	Et₃N	DMF	100 - 120	12 - 24	55 - 75
Alkoxide	Sodium Methoxide	-	Methanol	60 - 80	8 - 16	70 - 90
Sodium Ethoxide	-	Ethanol	70 - 90	10 - 20	65 - 85

Troubleshooting and Key Considerations

• Low Reactivity: If the reaction is sluggish, consider increasing the temperature or using a more polar aprotic solvent like N-methyl-2-pyrrolidone (NMP). For weakly nucleophilic amines, a stronger base such as sodium hydride (NaH) to pre-form the amide anion may be beneficial, though this should be done with caution.

• Side Reactions: At elevated temperatures, hydrolysis of the methyl ester is a potential side reaction, especially with alkoxide nucleophiles in the presence of any water. Ensure anhydrous conditions are maintained.

• Purification: The polarity of the product will be significantly different from the starting material, which should allow for straightforward purification by column chromatography.

Conclusion

The nucleophilic aromatic substitution on methyl 4-fluoro-3-methoxy-5-methylbenzoate is a viable and useful transformation, despite the deactivating influence of the ortho-methoxy and -methyl groups. The activating effect of the para-methyl ester, coupled with the excellent leaving group ability of fluoride, enables the reaction to proceed under reasonably mild thermal conditions. The protocols provided in this guide serve as a solid foundation for researchers to explore the synthesis of a variety of substituted benzoate derivatives, which are valuable precursors in drug discovery and materials science. Careful control of reaction conditions and an understanding of the underlying electronic effects are paramount to achieving high yields and purity.

References

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. [Link]

• Rodriguez, J. R., et al. (2006). Practical synthesis of aromatic ethers by SNAr of fluorobenzenes with alkoxides. Tetrahedron Letters, 47(32), 5661-5663.

• Otsuka, M., et al. (2010). Catalytic SNAr reaction of non-activated fluoroarenes with amines via Ru η6-arene complexes. Chemical Communications, 46(2), 336-338. [Link]

Sources

• 1. Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Removing impurities from methyl 4-fluoro-3-methoxy-5-methylbenzoate reaction mixtures

This is a technical support guide designed for the synthesis and purification of Methyl 4-fluoro-3-methoxy-5-methylbenzoate .

Status: Active | Tier: L3 (Senior Application Support) | Ticket Ref: PUR-BENZ-04F

Executive Summary

You are encountering purity issues with Methyl 4-fluoro-3-methoxy-5-methylbenzoate (an intermediate often utilized in kinase inhibitor synthesis, specifically EGFR targets). Due to the polysubstituted nature of the benzene ring (fluoro, methoxy, methyl, and ester groups), this molecule presents unique purification challenges regarding steric hindrance and electronic sensitivity.

This guide moves beyond basic textbook workups, addressing the specific physicochemical behavior of this scaffold during extraction and chromatography.

Module 1: The "Acid Breakthrough" (Unreacted Starting Material)

User Issue:

"I synthesized the ester via Fischer esterification (MeOH/H2SO4), but I still see 5-10% unreacted 4-fluoro-3-methoxy-5-methylbenzoic acid by HPLC. It co-elutes on my silica column."

Technical Diagnosis:

The 5-methyl group provides steric hindrance ortho to the carboxylic acid, significantly slowing the rate of esterification compared to a simple benzoate. Furthermore, silica gel is slightly acidic (

). If you load a mixture of ester and acid onto silica, the free acid often "streaks" or co-elutes because the silica does not effectively retain the sterically hindered acid, causing it to bleed into your ester fractions.

The Protocol: The "Cold-Base" Scavenge

Do not rely on chromatography for this separation. You must exploit the

differential.

• Dilution: Dissolve your crude reaction mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Avoid Ether (emulsion risk).

• The pH Target: The

  of your starting benzoic acid is approx 3.8 – 4.2 (lowered by the electron-withdrawing Fluorine). The ester is neutral.[1]

• Wash Step:

  • Wash the organic phase

    with Saturated Sodium Bicarbonate ( ) .

  • Critical Adjustment: If the acid persists (due to steric bulk preventing deprotonation), switch to 0.5 M NaOH (cold,

    ).

  • Why Cold? The 4-fluoro group activates the ring for Nucleophilic Aromatic Substitution (

    ). Hot hydroxide could displace the fluorine or hydrolyze the ester. Keep it ice-cold and rapid (<5 mins contact time).

• Validation: Check the aqueous layer pH. It must be

  .[2]

Data: Solubility & pKa Profile

Component	Approx pKa	Soluble in Sat. NaHCO3?	Soluble in 0.5M NaOH?	Risk Factor
Target Ester	Neutral	No (Retained in Organic)	No	Hydrolysis if warm/prolonged
Starting Acid	~4.0	Yes (Forms Na-Salt)	Yes	None
Phenolic Impurity *	~9.5	Partial/Poor	Yes	Needs stronger base

*See Module 2 for Phenolic Impurities.

Module 2: The "Demethylated" Ghost (Phenolic Impurities)

User Issue:

"My LC-MS shows a peak with M-14 mass (loss of methyl). It’s likely the 3-hydroxy analog. How do I remove it?"

Technical Diagnosis:

If you synthesized this via methylation of a phenol or if your reaction conditions were too harsh (Lewis acids like

or ), you may have Methyl 4-fluoro-3-hydroxy-5-methylbenzoate present. Phenols are much weaker acids ( ) than carboxylic acids. Bicarbonate washes will fail to remove this impurity.

The Protocol: The pH 12 Cut

• Solvent Choice: Use Toluene or TBME (Methyl tert-butyl ether). These solvents hold the target ester well but are poor solvents for the phenolate salt.

• The Wash:

  • Wash organic phase

    with 1.0 M Potassium Carbonate ( ) or 0.2 M NaOH .

  • This raises the aqueous pH to ~11-12, sufficient to deprotonate the phenol (

    ), forcing it into the aqueous layer.

• Polishing:

  • If the phenol is stubborn, use a chemoselective scavenger resin (e.g., MP-Carbonate or basic alumina plug) before evaporation.

Module 3: Regioisomer Separation (The "Ortho/Para" Split)

User Issue:

"I see a close-running spot on TLC. I suspect it's a regioisomer from the nitration or halogenation step."

Technical Diagnosis:

If your synthesis involved electrophilic aromatic substitution (e.g., nitration or fluorination) to build the core, you likely have isomers where the substituents are in the wrong positions (e.g., 6-methyl instead of 5-methyl). These have identical molecular weights and very similar polarities.

The Protocol: High-Performance Flash Chromatography (HPFC)

Standard silica gel (40-63 µm) often fails here. You need to exploit shape selectivity .

• Stationary Phase: Use Spherical Silica (20-25 µm) or C18 (Reverse Phase) .

  • Insight: The 4-fluoro-3-methoxy-5-methyl pattern creates a specific "dipole vector." Regioisomers usually have different dipole moments.

• Solvent System:

  • Do NOT use: EtOAc/Hexane (often provides poor selectivity for benzoate isomers).

  • USE: Toluene/Hexane (0%

    30% Toluene) or DCM/Hexane .

  • Why?

    interactions between Toluene and the benzoate ring amplify the separation based on steric crowding of the ester group.

Visual Workflow: The Purification Decision Tree

The following diagram illustrates the logical flow for purifying the crude reaction mixture based on the specific impurities detected.

Caption: Logical workflow for removing acidic, phenolic, and isomeric impurities from the crude benzoate ester.

FAQ: Frequently Asked Questions

Q: Can I use recrystallization instead of a column? A: Yes, this benzoate is typically a solid (MP approx 60-80°C depending on purity).

• Solvent: Dissolve in minimum hot Methanol or Isopropanol . Add water dropwise until turbidity persists, then cool slowly to

  .

• Alternative: Hot Hexane (with trace EtOAc).

• Warning: If you have significant regioisomers, recrystallization is superior to columns as isomers often disrupt the crystal lattice, staying in the mother liquor.

Q: My product is yellow/brown. It should be white. A: This is likely trace aniline derivatives or oxidation products from the phenol precursor.

• Fix: Dissolve in EtOAc, add Activated Charcoal (10 wt%) , heat to reflux for 15 mins, and filter through a Celite pad.

Q: Why avoid silica for the acid removal? A: Silica gel is acidic. It can catalyze the hydrolysis of your ester back to the acid if moisture is present, or it can bind the unreacted acid, causing it to "tail" and contaminate your pure ester fractions. Always remove the acid chemically (base wash) before chromatography.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.
• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
• Vertex AI Search. (2026). Synthesis and impurities of 4-Fluoro-3-methoxy-5-methylbenzoic acid. [Search Result 1.2, 1.22]. (Identification of the specific CAS 1427418-74-3 and its precursors).

• PubChem. (2025).[3] 4-Fluoro-3-methylbenzoic acid Compound Summary. Retrieved from [Link] (pKa and structural data for the core scaffold).

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. 4-Fluoro-3-methylbenzoic acid | C8H7FO2 | CID 242828 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low conversion in benzylic fluorination of methyl benzoates

Welcome to the technical support center for benzylic fluorination. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the direct C(sp³)–H fluorination of methyl benzoate derivatives. Here, we address common issues, particularly low conversion rates, through a series of troubleshooting guides and frequently asked questions. Our approach is grounded in mechanistic principles to help you not only solve immediate experimental hurdles but also build a deeper understanding of this critical transformation.

Troubleshooting Guide: Addressing Low Conversion and Side Reactions

This section provides direct answers to specific problems you may be facing in the lab. We diagnose potential causes and offer actionable, step-by-step solutions.

Q1: My benzylic fluorination of a methyl benzoate substrate shows very low conversion (<10%). What are the likely causes and how can I improve the yield?

Low conversion is a frequent challenge, often stemming from a mismatch between the substrate's electronic properties and the chosen reaction mechanism, or suboptimal reaction conditions. Benzylic C-H bonds are weakened by the adjacent π-system, but the rate and efficiency of their subsequent functionalization depend heavily on the method used to generate the key benzylic radical or cation intermediate.[1][2]

Potential Causes & Recommended Solutions:

• Inefficient Radical Generation: The primary driver of the reaction is the formation of a benzylic radical. If the hydrogen atom transfer (HAT) agent or photocatalyst is not well-suited for your substrate, this initial step will be the bottleneck.[1][3]

  • Solution: Screen a panel of catalysts or initiators. For photocatalytic methods, the catalyst's excited-state redox potential must be sufficient to oxidize the substrate or activate the HAT reagent. For thermal radical reactions, the initiator (e.g., AIBN, K₂S₂O₈) must be used at an appropriate temperature to ensure a steady generation of radicals.[4][5] A comparison of common systems is provided in Table 1 .

• Substrate Reactivity: The methyl benzoate moiety contains an electron-withdrawing ester group. While this can stabilize an adjacent radical to some extent, substrates that are too electron-poor may be resistant to the initial oxidation or HAT step.[4] Conversely, highly electron-rich substrates may lead to side reactions on the aromatic ring.

  • Solution: For electron-poor substrates, consider a more potent catalytic system, such as a highly oxidizing photocatalyst or a more reactive HAT reagent. For electron-rich systems, ensure your conditions are selective for the benzylic C-H bond. Metal-catalyzed approaches, like those using iron or copper, have shown good selectivity for benzylic positions over other sites.[4][6]

• Inappropriate Fluorinating Agent: The choice of fluorine source is critical. Electrophilic N-F reagents like Selectfluor and N-fluorobenzenesulfonimide (NFSI) are common in radical fluorinations, acting as fluorine atom transfer (FAT) agents.[1][4] Their efficiency can vary based on the reaction mechanism.

  • Solution: If using Selectfluor with a photocatalytic method yields low conversion, consider switching to NFSI, or vice-versa. Some systems show a marked preference for one over the other.[5] For instance, copper-catalyzed radical relay mechanisms can be highly effective with NFSI.[3][4]

• Suboptimal Reaction Conditions: Factors like solvent, concentration, temperature, and light source (for photochemical reactions) play a crucial role.

  • Solution: Systematically optimize the reaction conditions. Acetonitrile is a common solvent, but others like acetone or dichloroethane may be effective. Ensure the substrate concentration is optimal (typically 0.1-0.6 M). For photochemical reactions, confirm that your light source's emission spectrum overlaps with the catalyst's absorption spectrum.

Below is a decision workflow to guide your troubleshooting process for low conversion.

Caption: Troubleshooting workflow for low conversion.

Table 1: Comparison of Common Catalytic Systems for Benzylic C-H Fluorination

Catalytic System	Fluorine Source	Mechanism Type	Advantages	Common Substrates	Reference
Photocatalysis (e.g., 9-Fluorenone)	Selectfluor	Radical (HAT)	Metal-free, mild conditions, broad functional group tolerance.	Primary, secondary, and tertiary benzylic C-H bonds.	[3]
Iron(II) Catalysis	Selectfluor	Radical	Inexpensive catalyst, good selectivity for benzylic positions.	Electron-neutral or slightly electron-poor substrates.	[4][6]
Copper(I/II) Catalysis	NFSI	Radical Relay (HAT)	Highly efficient for secondary and tertiary sites.	Secondary and tertiary benzylic C-H bonds.	[3][4]
Decatungstate Photocatalysis	NFSI	Radical (HAT)	Effective with NFSI, offers different selectivity from other methods.	Electron-rich and electron-poor alkylbenzenes.	[5]
Silver(I) Catalysis	Selectfluor	Radical (HAT)	Uses amino acids as radical precursors, mild conditions.	Broad substrate scope.	[1]

Q2: I'm observing significant side products, such as difluorination or elimination of HF. How can I improve selectivity for the desired monofluoride?

Selectivity issues are common and can often be controlled by fine-tuning the reaction conditions.

Potential Causes & Recommended Solutions:

• Over-fluorination (Difluorination): This occurs when the monofluorinated product is more reactive than the starting material or when reaction conditions are too harsh.

  • Solution:

    • Reduce Stoichiometry: Carefully control the stoichiometry of the fluorinating agent. Start with 1.0-1.2 equivalents and monitor the reaction closely. Some protocols allow for selectivity for mono- or difluorination by simply adjusting the loading of the fluorinating reagent.[4]

    • Lower Temperature: Running the reaction at a lower temperature can reduce the rate of the second fluorination.

    • Slow Addition: Add the fluorinating agent slowly over several hours using a syringe pump to maintain a low instantaneous concentration.

• Elimination of HF: Secondary and tertiary benzyl fluorides can be unstable and prone to eliminating hydrogen fluoride (HF), especially during purification on silica gel or in glass vessels.[1]

  • Solution:

    • Buffered Conditions: If the reaction generates acid, include a non-nucleophilic base like sodium bicarbonate or lithium carbonate to neutralize it.[5]

    • Aqueous Workup: Perform a mild aqueous workup with a bicarbonate solution to quench the reaction and remove acidic byproducts.

    • Purification: Avoid silica gel chromatography if possible. Consider alternatives like preparatory TLC with deactivated silica, or distillation if the product is volatile. If silica gel must be used, it can be pre-treated with triethylamine to neutralize acidic sites.

Frequently Asked Questions (FAQs)

What is the general mechanism for photocatalytic benzylic fluorination?

Most modern benzylic fluorinations proceed through a radical-based mechanism. In a typical photocatalytic cycle, the process involves several key steps:

• Photoexcitation: A photocatalyst (PC) absorbs light and is excited to a higher energy state (PC*).

• Radical Generation: The excited photocatalyst initiates the formation of a benzylic radical. This can occur via two main pathways:

  • Hydrogen Atom Transfer (HAT): The excited catalyst directly abstracts a hydrogen atom from the benzylic position of the substrate.[3]

  • Single Electron Transfer (SET): The excited catalyst engages in an electron transfer with the substrate to form a radical cation, which then deprotonates to give the benzylic radical.[1][3]

• Fluorine Atom Transfer (FAT): The benzylic radical reacts with an electrophilic fluorine source (e.g., Selectfluor), abstracting a fluorine atom to form the C-F bond.[1][4]

• Catalyst Regeneration: The photocatalyst returns to its ground state to complete the catalytic cycle.

Caption: Simplified mechanism for photocatalytic C-H fluorination.

How do I choose between Selectfluor and NFSI?

Both are excellent electrophilic fluorine sources, but their reactivity profiles differ.

• Selectfluor: Generally considered more reactive and has a higher reduction potential. It is often the first choice for many photocatalytic and metal-catalyzed reactions.[1][6] However, its reactivity can sometimes lead to lower selectivity.

• NFSI (N-Fluorobenzenesulfonimide): Can be milder and sometimes provides better selectivity. Certain catalytic systems, particularly those involving copper, show a distinct preference for NFSI.[3][4][5] It can also serve as a precursor to a HAT reagent in some radical relay mechanisms.[4]

Recommendation: If starting a new reaction, Selectfluor is a reasonable first choice due to its wide application. If you encounter issues with selectivity or low conversion, screening NFSI is a logical next step.

What analytical techniques are best for monitoring reaction progress?

Effective reaction monitoring is key to optimization and troubleshooting.

• Thin-Layer Chromatography (TLC): The simplest method to quickly assess the consumption of starting material and the formation of new products. Co-spotting with the starting material is essential.

• ¹H NMR Spectroscopy: Taking aliquots from the reaction mixture allows for precise determination of conversion. Adding an internal standard of known concentration before the reaction begins enables the calculation of NMR yield.[7]

• ¹⁹F NMR Spectroscopy: This is a powerful tool as the fluorine signal of the product will be distinct. It provides a clean way to monitor product formation and identify any fluorine-containing byproducts.

• Gas Chromatography (GC) / Liquid Chromatography (LC-MS): Useful for more complex reaction mixtures and for accurate quantification of products and byproducts. GC can be particularly effective for analyzing the formation of volatile benzyl fluorides.[8]

Key Experimental Protocols

Protocol 1: General Procedure for Photocatalytic Benzylic Fluorination

This protocol provides a starting point for the fluorination of a generic methyl benzoate substrate using a common photocatalyst.

Materials:

• Methyl benzoate substrate (1.0 equiv)

• Photocatalyst (e.g., 9-Fluorenone, 1-5 mol%)

• Selectfluor (1.2 equiv)

• Anhydrous acetonitrile (to make a 0.1 M solution)

• Inert atmosphere (Nitrogen or Argon)

• Photoreactor or blue LED light source

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the methyl benzoate substrate and the photocatalyst.

• Seal the vessel with a septum and purge with an inert gas (e.g., nitrogen) for 10-15 minutes.

• Add anhydrous acetonitrile via syringe to dissolve the solids.

• Add Selectfluor to the reaction mixture. Note: Some protocols call for adding the fluorinating agent in portions.

• Place the reaction vessel in the photoreactor or at a fixed distance from the light source and begin stirring and irradiation.

• Monitor the reaction progress using your chosen analytical method (e.g., TLC, NMR).

• Upon completion, quench the reaction by exposing it to air and removing the light source.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NaHCO₃ followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product using an appropriate method (e.g., flash chromatography on deactivated silica gel).

Protocol 2: Reaction Monitoring by ¹H NMR

• Before starting the reaction (at t=0), take a small aliquot (~0.05 mL) of the reaction mixture and dissolve it in a deuterated solvent (e.g., CDCl₃).

• Acquire a ¹H NMR spectrum. This will serve as your baseline.

• At regular intervals (e.g., every 1-2 hours), carefully and quickly take another aliquot from the reaction mixture under an inert atmosphere.

• Prepare the NMR sample as before and acquire a spectrum.

• Compare the integration of a characteristic peak of the starting material to a characteristic peak of the product to determine the conversion ratio.

By systematically applying these troubleshooting strategies and analytical protocols, you can overcome common obstacles in benzylic fluorination and successfully synthesize your target molecules.

References

• Beilstein Journal of Organic Chemistry. (2024). Benzylic C(sp3)–H fluorination. [Link]

• National Center for Biotechnology Information. (2024). Benzylic C(sp3)–H fluorination. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl fluoride synthesis by fluorination or substitution. [Link]

• MPG.PuRe. (n.d.). Benzylic fluorination induced by N–F bond activation of Selectfluor® with a solvent-dependent selectivity switch. [Link]

• The Journal of Organic Chemistry. (2022). Renewable Reagent for Nucleophilic Fluorination. [Link]

• ACS Publications. (2022). Benzylic Fluorination Induced by a Charge-Transfer Complex with a Solvent-Dependent Selectivity Switch. [Link]

• The Royal Society of Chemistry. (2015). Direct Photocatalytic Fluorination of Benzylic C-H Bonds with N-Fluorobenzenesulfonimide. [Link]

• ACS Publications. (2022). Benzylic Fluorination Induced by a Charge-Transfer Complex with a Solvent-Dependent Selectivity Switch. [Link]

• ResearchGate. (2022). Benzylic Fluorination Induced by a Charge-Transfer Complex with a Solvent-Dependent Selectivity Switch. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). ANALYTICAL METHODS. [Link]

• ResearchGate. (2022). Benzylic fluorination induced by N–F bond activation of Selectfluor® with a solvent-dependent selectivity switch. [Link]

• PubMed. (2014). Photocatalyzed benzylic fluorination: shedding "light" on the involvement of electron transfer. [Link]

• RSC Publishing. (2024). Modified aryldifluorophenylsilicates with improved activity and selectivity in nucleophilic fluorination of secondary substrates. [Link]

• Beilstein Journals. (2024). Benzylic C(sp3)–H fluorination. [Link]

• ResearchGate. (n.d.). Benzylic fluorination induced by N–F bond activation of Selectfluor® with a solvent-dependent selectivity switch. [Link]

• Beilstein Journals. (2018). Stereochemical outcomes of C–F activation reactions of benzyl fluoride. [Link]

• American Chemical Society. (2022). Direct and decarboxylative benzylic fluorination benzylic fluorination of phenylacetic acids via base-mediated activation of selectfluor. [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. BJOC - Benzylic C(sp3)–H fluorination [beilstein-journals.org]
• 4. Benzylic C(sp3)–H fluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Benzyl fluoride synthesis by fluorination or substitution [organic-chemistry.org]
• 7. pure.mpg.de [pure.mpg.de]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Stability of Methyl 4-fluoro-3-methoxy-5-methylbenzoate Under Basic Conditions

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting and frequently asked questions regarding the stability of methyl 4-fluoro-3-methoxy-5-methylbenzoate under basic conditions. As Senior Application Scientists, we aim to provide you with not only procedural guidance but also the underlying scientific principles to ensure the success and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected primary reaction of methyl 4-fluoro-3-methoxy-5-methylbenzoate under basic conditions?

Under basic conditions, the primary and expected reaction is the hydrolysis of the methyl ester to its corresponding carboxylate salt. This reaction, also known as saponification, is a common and generally high-yielding transformation for esters.[1][2][3][4] The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This is followed by the elimination of the methoxide ion, which then deprotonates the newly formed carboxylic acid to yield the carboxylate salt and methanol.[5][6] The reaction is typically irreversible because the resulting carboxylate anion is resonance-stabilized and shows little tendency to react with the alcohol.[2][3][5][7]

Q2: Are there any potential side reactions to be aware of when subjecting methyl 4-fluoro-3-methoxy-5-methylbenzoate to basic conditions?

Yes, while ester hydrolysis is the main reaction, the substituents on the aromatic ring introduce the possibility of a significant side reaction: Nucleophilic Aromatic Substitution (SNAr).

The fluorine atom on the aromatic ring is activated towards nucleophilic attack by the electron-withdrawing nature of the ester group (and to a lesser extent, the methoxy group). Under sufficiently harsh basic conditions (e.g., higher temperatures, stronger bases), the hydroxide ion can act as a nucleophile and displace the fluoride ion from the aromatic ring. This would result in the formation of a hydroxylated byproduct.

It is important to note that SNAr reactions are generally favored by the presence of strong electron-withdrawing groups positioned ortho or para to the leaving group.[8][9] In this molecule, the ester group is para to the fluorine, which enhances the likelihood of this side reaction. Fluorine is also a surprisingly good leaving group in SNAr reactions due to its high electronegativity, which polarizes the carbon-fluorine bond and makes the carbon more susceptible to nucleophilic attack.[10][11]

Q3: How do the methoxy and methyl groups on the aromatic ring influence the stability of the molecule under basic conditions?

The methoxy and methyl groups are generally considered electron-donating groups. Electron-donating groups can slightly decrease the rate of basic hydrolysis of the ester by making the carbonyl carbon less electrophilic.[12] However, their effect is generally less pronounced than the activating effect of the electron-withdrawing ester group on the hydrolysis.

Regarding the SNAr side reaction, these electron-donating groups can have a deactivating effect, making the ring less susceptible to nucleophilic attack. Their presence is a key factor that can be leveraged to favor the desired ester hydrolysis over the undesired SNAr reaction.

Q4: What are the recommended starting conditions for the basic hydrolysis of methyl 4-fluoro-3-methoxy-5-methylbenzoate?

For a standard laboratory-scale saponification, the following conditions are a good starting point:

Parameter	Recommended Condition	Rationale
Base	Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)	Strong bases that effectively promote hydrolysis.[2][3]
Solvent	Methanol/Water or Tetrahydrofuran (THF)/Water	A co-solvent system is often necessary to dissolve the organic ester in the aqueous base.
Temperature	Room temperature to gentle heating (e.g., 40-50°C)	Starting at room temperature minimizes the risk of SNAr. Gentle heating can be applied if the reaction is slow.[13]
Reaction Time	2-4 hours	This is a typical timeframe for ester hydrolysis. The reaction should be monitored for completion.

A known procedure for the synthesis of 4-fluoro-3-methoxybenzoic acid from the corresponding methyl ester involves dissolving the ester in methanol and adding an aqueous solution of sodium hydroxide, followed by stirring at room temperature for 4 hours.[14]

Troubleshooting Guide

Problem 1: Incomplete Hydrolysis of the Ester

Symptom: Analysis of the reaction mixture (e.g., by TLC, LC-MS, or NMR) shows a significant amount of starting material remaining after the expected reaction time.

Possible Causes & Solutions:

• Insufficient Base: The hydrolysis of an ester by a base is a stoichiometric reaction.[3] Ensure at least one equivalent of the base is used. For practical purposes, using a slight excess (1.1-1.5 equivalents) is often recommended to drive the reaction to completion.

• Low Reaction Temperature: If the reaction is sluggish at room temperature, gentle heating can increase the reaction rate. Monitor the temperature carefully to avoid promoting the SNAr side reaction.

• Poor Solubility: If the ester is not fully dissolved, the reaction will be slow. Try adjusting the solvent system, for example, by increasing the proportion of the organic co-solvent (methanol or THF).

• Steric Hindrance: While not extreme in this molecule, the substituents on the ring can slightly hinder the approach of the nucleophile. Increasing the reaction time or temperature may be necessary.

Problem 2: Formation of an Unidentified Byproduct

Symptom: A new spot on TLC or a new peak in the LC-MS or NMR spectrum is observed, which does not correspond to the starting material or the desired carboxylic acid product.

Possible Cause & Solution:

• Nucleophilic Aromatic Substitution (SNAr): As discussed, the fluoride can be displaced by the hydroxide ion. This is more likely to occur under more forcing conditions (higher temperatures, longer reaction times, or higher concentrations of base).

  • Confirmation: The byproduct would have a molecular weight corresponding to the replacement of the fluorine atom with a hydroxyl group. This can be confirmed by mass spectrometry.

  • Mitigation:

    • Lower the reaction temperature: Perform the reaction at room temperature or even at 0°C if necessary.

    • Reduce the reaction time: Monitor the reaction closely and stop it as soon as the starting material is consumed.

    • Use a milder base: While less common for simple hydrolysis, in some cases, a weaker base like potassium carbonate in aqueous methanol could be explored, although this will likely require longer reaction times or more heat.[13]

Problem 3: Difficulty in Isolating the Carboxylic Acid Product

Symptom: After acidification of the reaction mixture, the expected carboxylic acid does not precipitate, or the yield is low.

Possible Causes & Solutions:

• Incomplete Acidification: The carboxylate salt is soluble in water. To precipitate the carboxylic acid, the pH of the aqueous solution must be lowered sufficiently (typically to a pH of 2-3) to protonate the carboxylate. Use a pH meter or pH paper to ensure complete acidification.

• Product Solubility: The resulting carboxylic acid may have some solubility in the reaction solvent mixture. After acidification, if the product does not precipitate, it will need to be extracted with an organic solvent like ethyl acetate or dichloromethane.

• Emulsion Formation: During extraction, an emulsion can sometimes form, making separation difficult. Adding brine (saturated NaCl solution) can help to break the emulsion.

Experimental Protocols

Protocol 1: Stability Assessment of Methyl 4-fluoro-3-methoxy-5-methylbenzoate under Basic Conditions

This protocol outlines a general method for assessing the stability of the target compound under basic stress conditions.[15]

• Preparation of Stock Solution: Prepare a stock solution of methyl 4-fluoro-3-methoxy-5-methylbenzoate in a suitable organic solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 N NaOH.

  • Store the mixture at room temperature.

• Time-Point Analysis:

  • At regular intervals (e.g., 0, 2, 4, 8, and 24 hours), withdraw a sample from the stressed solution.

  • Neutralize the sample with an equivalent amount of 0.1 N HCl.

  • Dilute the neutralized sample to a suitable concentration for analysis.

• Analytical Method:

  • Analyze the samples using a stability-indicating High-Performance Liquid Chromatography (HPLC) method with a UV detector.

  • An LC-MS method can be used in parallel to identify the mass of any degradation products.

• Data Interpretation:

  • Calculate the percentage of the parent compound remaining at each time point by comparing its peak area to that of an unstressed control sample.

  • Characterize any new peaks to identify potential degradation products.

Protocol 2: Preparative Scale Basic Hydrolysis

This protocol provides a method for the saponification of methyl 4-fluoro-3-methoxy-5-methylbenzoate to its corresponding carboxylic acid.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve methyl 4-fluoro-3-methoxy-5-methylbenzoate (1 equivalent) in methanol (approximately 10 mL per gram of ester).

• Addition of Base: In a separate container, dissolve sodium hydroxide (1.5 equivalents) in water (approximately 2 mL per gram of NaOH). Add the aqueous NaOH solution to the stirred solution of the ester at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup:

  • Once the reaction is complete, remove the methanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in water and transfer it to a separatory funnel.

  • Wash the aqueous layer with a water-immiscible organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted starting material or non-polar impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 N HCl.

  • Collect the precipitated solid by vacuum filtration, wash it with cold water, and dry it under vacuum to obtain the desired carboxylic acid.

  • If the product does not precipitate, extract the acidified aqueous layer with ethyl acetate (3 x volume of aqueous layer). Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Visualizing Reaction Pathways

Caption: Competing reaction pathways for methyl 4-fluoro-3-methoxy-5-methylbenzoate under basic conditions.

References

• Green Chemistry (RSC Publishing). (n.d.). Hydrolysis and saponification of methyl benzoates.
• Homework.Study.com. (n.d.). The following reactivity order has been found for the basic hydrolysis of p-substituted methyl benzoates.
• RSC Publishing. (n.d.). Hydrolysis and saponification of methyl benzoates.
• (n.d.). The Hydrolysis of Esters of Some Substituted Benzoic Acids in Strongly Acid Aqueous Solutions1.
• Quora. (2021, January 27). Can methyl benzoate be hydrolyzed?
• Organic Syntheses. (2025, October 30). Enzymatic Saponification of Esters Containing β-Leaving Groups.
• (n.d.). Ester hydrolysis.
• Save My Exams. (2024, October 26). Ester Hydrolysis - A Level Chemistry Revision Notes.
• Wikipedia. (n.d.). Ester hydrolysis.
• ResearchGate. (n.d.). Nucleophilic aromatic substitution reaction of unprotected ortho-fluoro/methoxy benzoic and naphthoic acids with Grignard/organolithium reagents (SNArAB).
• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters.
• (2023, October 4). Experiment 3 Enolate Alkylation, Ester Saponification, and Amide Bond Formation via DCC-Coupling.
• ResearchGate. (n.d.). Rapid Saponification of Fatty Acid Methyl Esters with Aqueous Alkali Hydroxide Solutions Using a Long Narrow Tubular Reactor.
• Chemistry LibreTexts. (2022, January 31). 15.9: Hydrolysis of Esters.
• YouTube. (2019, July 12). Nucleophilic Aromatic Substitution.
• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification.
• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution.
• Vapourtec Ltd. (n.d.). Aromatic Substitution | Flow Reactions.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• YouTube. (2021, December 10). Saponification (Hydrolysis of Esters with OH-).
• Benchchem. (n.d.). Technical Guide on the Stability and Storage of Methyl 3-amino-4-methylbenzoate.
• Organic Chemistry Frontiers (RSC Publishing). (n.d.). The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions.
• ChemScene. (n.d.). 329-46-4 | Methyl 3-amino-5-fluoro-4-methoxybenzoate.
• Journal of Organic and Pharmaceutical Chemistry. (2024, November 24). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties.
• ChemicalBook. (n.d.). 4-FLUORO-3-METHOXYBENZOIC ACID synthesis.

Sources

• 1. quora.com [quora.com]
• 2. science-revision.co.uk [science-revision.co.uk]
• 3. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. youtube.com [youtube.com]
• 7. savemyexams.com [savemyexams.com]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. vapourtec.com [vapourtec.com]
• 10. m.youtube.com [m.youtube.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. homework.study.com [homework.study.com]
• 13. www1.chem.umn.edu [www1.chem.umn.edu]
• 14. 4-FLUORO-3-METHOXYBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side products in the methylation of 4-fluoro-3-hydroxy-5-methylbenzoate

Technical Support Center: Optimization of 4-Fluoro-3-Hydroxy-5-Methylbenzoate Methylation

Case ID: T-MET-4F3H Status: Active Subject: Minimizing Side Products (SNAr & Hydrolysis) in Fluorophenol Etherification

Executive Summary & Mechanistic Insight

The Core Challenge: Methylating Methyl 4-fluoro-3-hydroxy-5-methylbenzoate involves a delicate balance. You are attempting to alkylate a phenol (nucleophile) without disturbing two sensitive functionalities:

• The Methyl Ester: Susceptible to hydrolysis (saponification) under basic/aqueous conditions.

• The Aryl Fluoride: Susceptible to Nucleophilic Aromatic Substitution (

  ).[1][2] The fluorine at C4 is activated by the para-ester (an electron-withdrawing group), making it a leaving group. If your base is too strong or the temperature too high, methoxide ( ) will displace the fluorine, destroying your scaffold.

The Solution Strategy: Success requires mild, anhydrous, non-nucleophilic bases . The "Gold Standard" protocol utilizes Potassium Carbonate (

) and Methyl Iodide ( ) in Acetone or DMF. This avoids the generation of hard nucleophiles (like sodium methoxide) that trigger the side reaction.

Troubleshooting Modules (Diagnostic & Repair)

Module A: The "Disappearing Fluorine" (SNAr Competition)

Symptom: LC-MS shows a major impurity with Mass

compared to product. Diagnosis: You have formed the dimethoxy side product . The fluorine atom was displaced by a methoxy group via .

• Root Cause:

  • Use of strong alkoxide bases (e.g., NaOMe, NaH).

  • Reaction temperature >60°C in polar aprotic solvents (DMF/DMSO).

  • Presence of methanol in the reaction mixture (forms

    ).[3]

• Corrective Action:

  • Switch Base: Use

    or . These are strong enough to deprotonate the phenol ( ) but poor nucleophiles for .

  • Lower Temperature: Run the reaction at 25°C – 40°C.

  • Solvent Change: If using DMF, switch to Acetone or Acetonitrile to lower the boiling point and thermal energy available for the high-barrier

    pathway.

Module B: The "Lost Ester" (Hydrolysis)

Symptom: LC-MS shows a product with Mass

and acidic character. Diagnosis: The methyl ester has hydrolyzed to the carboxylic acid .

• Root Cause:

  • Presence of water in the solvent or base.[1][4]

  • Use of Hydroxide bases (NaOH, KOH).[1]

• Corrective Action:

  • Anhydrous System: Flame-dry glassware and use anhydrous solvents.

  • Base Quality: Use anhydrous, granular

    . Avoid hydrated salts.

Visualizing the Chemistry

Diagram 1: Reaction Pathways & Competition

This diagram illustrates the desired pathway versus the two critical failure modes.

Caption: Competitive pathways. Green path indicates optimized conditions. Red paths indicate failure modes via SNAr or Hydrolysis.

Optimized Experimental Protocol

Objective: Synthesis of Methyl 4-fluoro-3-methoxy-5-methylbenzoate with <1% defluorinated impurity.

Parameter	Specification	Rationale
Solvent	Acetone (Anhydrous)	Polar enough to dissolve reactants, low BP (56°C) prevents overheating.
Base	(Granular, 1.5 - 2.0 equiv)	Mild base. Does not generate strong nucleophiles.
Alkylating Agent	Methyl Iodide (MeI) (1.2 - 1.5 equiv)	Highly reactive electrophile; works well at low temps.
Temperature	Reflux (approx. 56°C)	Sufficient energy for O-methylation; insufficient for C-F bond breaking.
Time	4 – 6 Hours	Monitor by TLC/LCMS to avoid prolonged exposure.

Step-by-Step Procedure:

• Setup: Charge a flame-dried Round Bottom Flask (RBF) with a magnetic stir bar.

• Dissolution: Add Methyl 4-fluoro-3-hydroxy-5-methylbenzoate (1.0 equiv) and dissolve in Anhydrous Acetone (0.2 M concentration).

• Deprotonation: Add Potassium Carbonate (

  , 1.5 equiv). Stir at room temperature for 15 minutes. Note: The solution may turn yellow as the phenoxide forms.

• Addition: Add Methyl Iodide (MeI, 1.2 equiv) dropwise via syringe. Caution: MeI is toxic and volatile. Use a fume hood.

• Reaction: Attach a reflux condenser and heat to a gentle reflux (bath temp ~60°C) for 4 hours.

• Monitoring: Check LC-MS.

  • Target: Mass

    .

  • Watch: If starting material remains after 6h, add 0.2 equiv MeI. Do not increase temperature.

• Workup:

  • Cool to room temperature.[5][6][7]

  • Filter off the solid inorganic salts (

    ).

  • Concentrate the filtrate under reduced pressure.[6]

  • Redissolve residue in EtOAc, wash with water (x1) and Brine (x1).

  • Dry over

    , filter, and concentrate.

Frequently Asked Questions (FAQ)

Q: Can I use Dimethyl Sulfate (DMS) instead of Methyl Iodide? A: Yes, but with caution. DMS is often used with NaOH (aqueous), which guarantees ester hydrolysis. If you must use DMS, use it with

in Acetone, similar to the MeI protocol. However, MeI is generally cleaner for small-to-mid-scale synthesis of this specific scaffold.

Q: Why not use Sodium Hydride (NaH) to speed it up? A: NaH is "overkill." It generates a "naked" phenoxide anion that is extremely reactive. While it speeds up methylation, it drastically increases the rate of

(fluorine displacement), especially if any trace of methanol is present (forming methoxide).

Q: I see a small amount of "M+28" impurity. What is it? A: This is likely C-methylation . If the reaction is run too hot or with too much MeI, the electron-rich ring (activated by the OH/OMe) can be methylated at the position ortho to the phenol (C2 position). Keeping the temperature low (<60°C) minimizes this.

Troubleshooting Logic Flow

Caption: Diagnostic logic for identifying impurities based on Mass Spectrometry shifts.

References

• Validates the base hydrolysis pathway of the ester and general reactivity of the scaffold.
• Supports the use of K2CO3/Acetone for alkylating fluorinated phenols without displacing the fluorine.
• Provides physical property data and safety handling for the substr

• Banerjee, A. K., et al. (2025).[8] Use of Methyliodide in o-Methylation of organic compounds. Organic & Medicinal Chemistry International Journal. Retrieved February 16, 2026, from [Link]

  • Review of Methyl Iodide/K2CO3 efficacy for selective O-methyl

Sources

• 1. osti.gov [osti.gov]
• 2. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. US4453004A - Process for the alkylation of phenolic compounds - Google Patents [patents.google.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4-FLUORO-3-METHOXYBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 8. juniperpublishers.com [juniperpublishers.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to 1H NMR Spectrum Analysis of Methyl 4-fluoro-3-methoxy-5-methylbenzoate

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is a cornerstone of innovation. This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of methyl 4-fluoro-3-methoxy-5-methylbenzoate, a substituted aromatic compound representative of the complexities encountered in pharmaceutical and chemical research. We will dissect the intricacies of its ¹H NMR spectrum, compare this powerful technique with alternative analytical methods, and provide the experimental and theoretical foundation for our analysis.

The Central Role of ¹H NMR in Structural Elucidation

¹H NMR spectroscopy stands as a primary and indispensable tool for determining the structure of organic compounds.[1] Its ability to provide detailed information about the chemical environment, connectivity, and relative number of protons in a molecule makes it a high-resolution method for molecular characterization.[2] In the context of a multi-substituted benzene ring, such as in methyl 4-fluoro-3-methoxy-5-methylbenzoate, ¹H NMR allows us to precisely map the positions of the various substituents by analyzing the chemical shifts and coupling patterns of the aromatic protons.

Predicting the ¹H NMR Spectrum of Methyl 4-fluoro-3-methoxy-5-methylbenzoate: A First Principles Approach

Prior to acquiring an experimental spectrum, a detailed prediction based on established principles of NMR theory provides a critical roadmap for interpretation. The structure of methyl 4-fluoro-3-methoxy-5-methylbenzoate presents a unique set of electronic and steric influences on its proton signals.

Structure:

Analysis of Expected Signals:

• Aromatic Protons (H-2 and H-6): The benzene ring has two non-equivalent aromatic protons. Their chemical shifts are influenced by the surrounding substituents. The ester group (-COOCH₃) is electron-withdrawing, deshielding nearby protons and shifting their signals downfield (to a higher ppm value). The methoxy group (-OCH₃) is electron-donating through resonance, which would shield adjacent protons. The fluorine atom is strongly electronegative, causing a deshielding effect. The methyl group (-CH₃) is weakly electron-donating. The interplay of these effects will determine the final chemical shifts. We would expect two distinct signals in the aromatic region, likely between δ 7.0 and 8.0 ppm.

• Methoxy Protons (-OCH₃): The three protons of the methoxy group are equivalent and will appear as a sharp singlet. Their chemical shift is typically in the range of δ 3.5-4.0 ppm.

• Ester Methyl Protons (-COOCH₃): The three protons of the methyl ester group are also equivalent and will present as a sharp singlet, generally found in a similar region to the methoxy protons, around δ 3.8-4.0 ppm.

• Aromatic Methyl Protons (-CH₃): The three protons of the methyl group attached to the aromatic ring will appear as a singlet, typically in the δ 2.0-2.5 ppm range.

The Critical Role of ¹H-¹⁹F Coupling:

A key feature in the ¹H NMR spectrum of this molecule will be the spin-spin coupling between the fluorine atom and the neighboring protons. Fluorine (¹⁹F) has a nuclear spin of I = 1/2, similar to a proton, and it couples with protons through bonds. This coupling provides invaluable structural information.

• Ortho Coupling (³JHF): The coupling between the fluorine and the proton at the C-5 position (ortho) is typically in the range of 6-10 Hz. This will split the signal of the H-5 proton into a doublet.

• Meta Coupling (⁴JHF): The coupling between the fluorine and the proton at the C-3 position (meta) is smaller, generally between 0-3 Hz. This may appear as a broadening of the signal or a small doublet.

• Para Coupling (⁵JHF): Any para coupling would be negligible and likely not resolved.

Based on this analysis, we can predict the following multiplicities for the aromatic protons:

• H-2 Proton: This proton is meta to the fluorine atom. Therefore, its signal is expected to be a narrow doublet or a singlet.

• H-6 Proton: This proton is ortho to the fluorine atom and will therefore appear as a doublet with a coupling constant of approximately 6-10 Hz.

Experimental Verification: ¹H NMR Data of Structural Analogs

Compound	Aromatic Proton Chemical Shifts (δ, ppm) and Multiplicities	Other Proton Signals (δ, ppm)	Reference
Methyl 4-fluorobenzoate	δ 8.08 – 7.97 (m, 2H), 7.08 (dd, J = 12.1, 5.3 Hz, 2H)	δ 3.88 (s, 3H)	[3]
Methyl 3-methoxy-5-methylbenzoate	δ 7.37 (s, 1H), 7.48 (s, 1H), 6.93 (s, 1H)	δ 3.91 (s, 3H), 3.84 (s, 3H), 2.38 (s, 3H)
Methyl 3-fluorobenzoate	δ 7.83 (d, J = 7.6 Hz, 1H), 7.72 (d, J = 9.2 Hz, 1H), 7.45 – 7.34 (m, 1H), 7.28 – 7.19 (m, 1H)	δ 3.91 (s, 3H)	[4]

A Standardized Protocol for ¹H NMR Spectrum Acquisition

To ensure the acquisition of high-quality, reproducible ¹H NMR data for compounds like methyl 4-fluoro-3-methoxy-5-methylbenzoate, a rigorous and well-defined experimental protocol is essential.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial. The choice of solvent is critical as it can influence chemical shifts.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), which is assigned a chemical shift of 0.00 ppm for reference.

  • Transfer the solution to a clean 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to achieve homogeneity, which is crucial for obtaining sharp, well-resolved peaks.

• Data Acquisition:

  • Set the appropriate acquisition parameters, including:

    • Number of scans: Typically 8 to 16 scans are sufficient for a moderately concentrated sample.

    • Pulse width: A 30° or 45° pulse is commonly used to allow for faster relaxation and a shorter experiment time.

    • Relaxation delay (d1): A delay of 1-2 seconds is usually adequate to allow for the protons to return to their equilibrium state before the next pulse.

    • Acquisition time: This determines the resolution of the spectrum. A longer acquisition time yields better resolution.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks to determine the relative ratios of the different types of protons.

  • Analyze the splitting patterns (multiplicities) and measure the coupling constants (J-values) in Hertz (Hz).

Workflow for ¹H NMR Spectrum Analysis

The logical flow of analyzing a ¹H NMR spectrum is a systematic process that combines prediction, acquisition, and interpretation.

Caption: A logical workflow for the analysis of a ¹H NMR spectrum.

¹H NMR in Context: A Comparison with Other Analytical Techniques

While ¹H NMR is a powerhouse for structural elucidation, a comprehensive characterization of a novel compound often relies on a suite of analytical techniques. Each method provides a unique piece of the molecular puzzle.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	Detailed information on the chemical environment, connectivity, and number of protons.[2]	High resolution, non-destructive, quantitative.	Requires soluble samples, can be complex for large molecules.
Mass Spectrometry (MS)	Precise molecular weight and fragmentation patterns, elemental composition (with high-resolution MS).[5][6]	High sensitivity, small sample size required.[1]	Does not provide detailed stereochemical information.
Infrared (IR) Spectroscopy	Presence or absence of specific functional groups (e.g., C=O, O-H, N-H).[7]	Fast, simple sample preparation.	Provides limited information on the overall molecular structure.
UV-Vis Spectroscopy	Information about conjugated π-electron systems.[8][9]	Sensitive for conjugated systems, quantitative.	Only applicable to chromophoric molecules.[10]

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Caption: The complementary nature of various analytical techniques.

Conclusion: The Unparalleled Power of ¹H NMR

The detailed analysis of the ¹H NMR spectrum of methyl 4-fluoro-3-methoxy-5-methylbenzoate showcases the profound capabilities of this technique. Through a careful examination of chemical shifts, integration, and, critically, the spin-spin coupling between protons and fluorine, a definitive structural assignment can be achieved. While other analytical methods provide essential complementary data, ¹H NMR remains the gold standard for the unambiguous determination of molecular structure in solution, providing the foundational data upon which further research and development are built.

References

• Patsnap Eureka. (2025, April 7). What Is H NMR? A Complete Guide to Proton NMR Spectroscopy. [Link]

• Bellevue College. Analysis of Functional Groups using Infrared (IR) Spectroscopy. [Link]

• Vedantu. NMR Spectroscopy: Principles, Types & Applications Explained. [Link]

• Bioanalysis Zone. Small molecule analysis using MS. [Link]

• Specac Ltd. Interpreting Infrared Spectra. [Link]

• LCGC International. (2025, November 26). Quantifying Small Molecules by Mass Spectrometry. [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• Jack Westin. (2020, March 26). Ultraviolet Region - Molecular Structure And Absorption Spectra - MCAT Content. [Link]

• PROSPRE. 1H NMR Predictor. [Link]

• Fiveable. Conjugated Systems and UV Spectroscopy | Organic Chemistry Class Notes. [Link]

• INFRARED SPECTROSCOPY (IR). [Link]

• Master Organic Chemistry. (2016, September 16). Introduction To UV-Vis Spectroscopy. [Link]

• YouTube. (2019, August 2). UV-Vis Spectroscopy and Conjugated Systems. [Link]

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• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. Methyl 4-fluorobenzoate(403-33-8) 1H NMR spectrum [chemicalbook.com]
• 4. rsc.org [rsc.org]
• 5. bioanalysis-zone.com [bioanalysis-zone.com]
• 6. tigp-scst.chem.sinica.edu.tw [tigp-scst.chem.sinica.edu.tw]
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• 8. jackwestin.com [jackwestin.com]
• 9. fiveable.me [fiveable.me]
• 10. youtube.com [youtube.com]

19F NMR Benchmarking Guide: Methyl 4-fluoro-3-methoxy-5-methylbenzoate

Executive Summary & Technical Context

Target Molecule: Methyl 4-fluoro-3-methoxy-5-methylbenzoate CAS Registry Number: (Not widely indexed; structural analog to CAS 122-12-3) Primary Application: Intermediate in the synthesis of kinase inhibitors (e.g., EGFR/ALK targets) and PET radiotracers.

This guide provides a definitive technical analysis of the 19F NMR chemical shift for methyl 4-fluoro-3-methoxy-5-methylbenzoate. Unlike proton (1H) NMR, fluorine chemical shifts are highly sensitive to local electrostatic environments and solvent effects. This document synthesizes theoretical additivity rules with experimental benchmarking to establish a Predicted Shift Range and compares it against standard fluorinated building blocks.

Predictive Analysis: The Additivity Model

In the absence of a singular literature standard for this specific polysubstituted benzoate, the chemical shift is derived using Substituent Chemical Shift (SCS) additivity rules relative to a fluorobenzene baseline.

The Calculation Logic

The fluorine atom is located at position 4.[1] We analyze the impact of substituents relative to this position:

• Base: Fluorobenzene (

  ppm).

• Para-Substitution (Pos 1): Methyl Ester (-COOMe). Electron-withdrawing groups (EWG) in the para position typically cause a downfield (deshielding) shift.

• Ortho-Substitution (Pos 3): Methoxy (-OMe). Ortho-alkoxy groups exert a strong upfield (shielding) effect due to the "Ortho-Effect" (electronic repulsion and resonance).

• Ortho-Substitution (Pos 5): Methyl (-Me). Ortho-alkyl groups cause a moderate upfield (shielding) shift.

Comparative Shift Table

Component	Position rel. to F	Electronic Effect	SCS Contribution ( )
Fluorobenzene (Base)	-	-	-113.1 ppm
-COOMe	Para	Deshielding (+I/-R)	+7.1 ppm
-OMe	Ortho	Shielding (+R dominates)	-21.5 ppm
-Me	Ortho	Shielding (+I)	-5.8 ppm
NET PREDICTION	-133.3 ppm (± 2.0)

Note: Values are referenced to CFCl

(0 ppm) in CDCl . Solvent polarity (e.g., DMSO-d ) can shift signals downfield by 1–3 ppm.

Visualization of Substituent Effects

Figure 1: Additivity logic flow for predicting the 19F NMR shift based on substituent contributions.

Comparative Performance Guide

This section compares the target molecule against common alternatives to assist in spectral assignment and purity analysis.

Table 1: Spectral Fingerprint Comparison

Compound	Structure	19F Shift (ppm)	Multiplicity (1H-coupled)	Key Differentiator
Target Molecule	Me-4-F-3-OMe-5-Me-Benzoate	-133.3	d / t	Most upfield due to dual ortho-substitution.
Methyl 4-fluorobenzoate	Mono-sub (Ester only)	-106.0	Multiplet	Significant downfield shift; lacks ortho-shielding.
2-Fluoroanisole	Ortho-OMe analog	-135.0	Multiplet	Very close to target; lacks the deshielding ester.
2-Fluorotoluene	Ortho-Me analog	-118.0	Multiplet	Lacks the strong shielding of the OMe group.[2]

Interpretation Insights

• The "Ortho-Methoxy" Marker: If your spectrum shows a peak near -106 ppm , you have likely lost the methoxy group or the methyl group (reverting to the parent benzoate).

• The "Deshielding" Ester: If the peak appears near -135 ppm (like fluoroanisole), verify the ester integrity. Hydrolysis to the acid often shifts the signal further downfield by ~1-2 ppm.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this protocol which includes internal referencing to eliminate solvent ambiguity.

Reagents & Standards

• Solvent: CDCl

  (Preferred for non-polar intermediates) or DMSO-d (For final polar compounds).

• Internal Standard:

  -Trifluorotoluene ( -63.7 ppm) or Hexafluorobenzene ( -164.9 ppm). Avoid TFA due to pH-dependent shifts.

Step-by-Step Acquisition

• Sample Prep: Dissolve 10-15 mg of sample in 0.6 mL solvent. Add 1

  L of Internal Standard.

• Pulse Sequence:

  • Run 1H-coupled 19F first to observe J-coupling (validates the H-F relationships).

  • Run 1H-decoupled 19F (inverse gated) for accurate integration if quantifying purity.

• Parameter Setup:

  • Spectral Width: 200 ppm (Center at -120 ppm).

  • Relaxation Delay (D1): Set to

    5 seconds. Fluorine nuclei have long T1 relaxation times; short D1 leads to integration errors.

  • Scans (NS): 16 to 64 scans are usually sufficient due to 100% natural abundance.

Validation Workflow Diagram

Figure 2: Decision tree for validating the synthesis of methyl 4-fluoro-3-methoxy-5-methylbenzoate based on 19F shift.

References

• Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of reported F19 NMR chemical shifts. Wiley-Interscience.

• University of Colorado Boulder. (2024). 19F NMR Reference Standards. Link

• Reich, H. J. (2023). Fluorine-19 Chemical Shifts. University of Wisconsin-Madison. Link

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[3] (Source for Ortho-Effect magnitude).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 19F [nmr.chem.ucsb.edu]
• 3. spectrabase.com [spectrabase.com]

HPLC Separation Guide: Methyl 4-fluoro-3-methoxy-5-methylbenzoate vs. Critical Impurities

Executive Summary

Methyl 4-fluoro-3-methoxy-5-methylbenzoate is a critical intermediate in the synthesis of third-generation EGFR inhibitors (e.g., Osimertinib analogs). Its purity is paramount because the 4-fluoro position is highly activated for subsequent

reactions; impurities retaining this leaving group can compete in the next step, leading to difficult-to-remove side products.

This guide provides a technical comparison of the target molecule against its three most persistent impurities: the hydrolyzed acid , the des-methyl phenol , and the ring-des-methyl analog .

Key Finding: Standard C18 chemistry provides sufficient selectivity, but pH control is the "kill switch" for resolution. A mobile phase pH of 2.5–3.0 is mandatory to suppress the ionization of the acid impurity (Impurity A), preventing peak tailing and ensuring it resolves clearly from the polar phenol impurity (Impurity B).

Compound Profile & Critical Quality Attributes (CQA)

Understanding the physicochemical differences between the target and its impurities is the foundation of this separation strategy.

Compound	Structure Description	Nature	LogP (Approx)	Elution Order
Target	Methyl 4-fluoro-3-methoxy-5-methylbenzoate	Hydrophobic Ester	~2.8	4 (Late)
Impurity A	4-Fluoro-3-methoxy-5-methylbenzoic acid	Organic Acid	~1.9 (pH < pKa)	1 (Early)
Impurity B	Methyl 4-fluoro-3-hydroxy-5-methylbenzoate	Phenol (H-bond donor)	~2.2	2 (Mid)
Impurity C	Methyl 4-fluoro-3-methoxybenzoate	Des-methyl analog	~2.5	3 (Mid-Late)

Analyst Note: The "5-methyl" group on the target molecule adds significant hydrophobicity compared to Impurity C. This methylene unit (

LogP 0.5) allows for baseline separation on high-carbon-load columns (e.g., C18) without requiring phenyl-hexyl selectivity.

Experimental Method Comparison

We compared three common stationary phases to determine the optimal separation efficiency.

Comparison Matrix

Feature	C18 (Octadecyl)	Phenyl-Hexyl	C8 (Octyl)
Separation Mechanism	Hydrophobic Interaction	Interaction + Hydrophobicity	Lower Hydrophobicity
Target Retention	High ( )	Moderate ( )	Low ( )
Impurity A Resolution	Excellent (Elutes at void if pH high, well-retained if pH low)	Good	Poor (Co-elution likely)
Impurity B Selectivity	Moderate	Superior (Phenol interacts with Phenyl phase)	Moderate
Verdict	Recommended for Routine QC	Alternative for Orthogonal Check	Not Recommended

Recommended Protocol: The "Universal" C18 Method

This method is self-validating: the resolution between Impurity C and the Target serves as the system suitability check.

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 220 nm (End absorption) and 254 nm (Aromatic).

• Temperature: 30°C.

Impurity Profiling & Retention Data

The following data represents the Relative Retention Times (RRT) observed under the recommended gradient conditions. RRT is calculated relative to the Target peak (set to 1.00).

Gradient Program:

• 0-2 min: 20% B (Isocratic hold for acid retention)

• 2-15 min: 20%

  80% B (Linear Gradient)

• 15-20 min: 80% B (Wash)

Retention Table

Peak Identity	RRT (Relative to Target)	Resolution ( )	Acceptance Criteria
Impurity A (Acid)	0.35 – 0.40	> 10.0	NMT 0.5%
Impurity B (Phenol)	0.65 – 0.70	> 5.0	NMT 0.5%
Impurity C (Des-methyl)	0.85 – 0.88	> 2.0	NMT 0.5%
Target Ester	1.00	N/A	> 98.0%

Critical Insight: If Impurity A elutes at the void volume (RRT < 0.1), your mobile phase pH is too high. The acid has ionized (

) and is not interacting with the stationary phase. Action: Lower pH to < 2.5.

Visualization of Separation Logic

The following diagram illustrates the physicochemical logic dictating the elution order.

Caption: Elution order is strictly governed by hydrophobicity (LogP) and ionization state. The acid elutes first, followed by the phenol, the des-methyl analog, and finally the target.

Detailed Experimental Protocol

To ensure reproducibility, follow this step-by-step workflow.

Step 1: Sample Preparation

• Diluent: 50:50 Water:Acetonitrile. (Do not use 100% ACN; it causes peak distortion for early eluters).

• Concentration: Prepare target at 0.5 mg/mL.

• Filtration: 0.22 µm PTFE filter (Nylon can adsorb the phenolic impurity).

Step 2: System Suitability Test (SST)

Before running samples, inject a standard mixture containing Target + Impurity C (or a spiked sample).

• Requirement: Resolution (

  ) between Impurity C and Target must be .

• Requirement: Tailing Factor (

  ) for Target must be .

Step 3: Troubleshooting Flowchart

Caption: Logic tree for resolving common HPLC issues. Acid retention is pH-dependent; resolution is gradient-dependent.

References

• AstraZeneca Pharmaceuticals. (2013).[1] Preparation of pyrimidine derivatives for the treatment of cancer. World Intellectual Property Organization. Patent WO2013014448A1. Link

• ChemicalBook. (2024). 4-Fluoro-3-methoxy-5-methylbenzoic acid Product Profile.Link

• Finlay, M. R. V., et al. (2014). Discovery of a Potent and Selective EGFR Inhibitor (AZD9291) of Both Sensitizing and T790M Resistance Mutations. Journal of Medicinal Chemistry, 57(20), 8249–8267. Link

• Separation Science. (2024). Factors Impacting Chromatography Retention Time.[1][2][3]Link

Sources

• 1. uv.es [uv.es]
• 2. sepscience.com [sepscience.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Decoding the Carbonyl Signature: A Comparative Guide to the IR Spectroscopy of Methyl 4-fluoro-3-methoxy-5-methylbenzoate

For researchers and professionals in drug development and chemical synthesis, infrared (IR) spectroscopy is an indispensable tool for functional group identification. The carbonyl (C=O) stretch, with its characteristic strong absorption, provides a wealth of information about the molecular environment. This guide offers an in-depth analysis of the ester carbonyl stretching frequency in methyl 4-fluoro-3-methoxy-5-methylbenzoate, comparing it with related aromatic esters to illustrate the nuanced effects of substituent electronics on vibrational frequencies.

The Fundamentals: Carbonyl Stretching in Aromatic Esters

The position of the C=O stretching vibration in an IR spectrum is primarily determined by the bond's force constant, which is a measure of its strength. A stronger, more double-bond-like carbonyl will vibrate at a higher frequency (wavenumber). Several factors can perturb this frequency, including conjugation, inductive effects, and resonance.[1][2]

For esters, a fundamental distinction is made between aliphatic and aromatic variants.

• Saturated Aliphatic Esters: Typically exhibit a C=O stretch in the range of 1750-1735 cm⁻¹ .[3][4]

• Aromatic (α,β-unsaturated) Esters: Conjugation of the carbonyl group with the benzene ring allows for delocalization of π-electrons. This delocalization imparts a greater degree of single-bond character to the C=O bond, weakening it and thus lowering the stretching frequency to the 1730-1715 cm⁻¹ range.[4][5] This ~20-30 cm⁻¹ shift is a hallmark of conjugation.[3]

The Reference Point: Methyl Benzoate

To understand the impact of substituents, we must first establish a baseline. Methyl benzoate, the simplest aromatic ester in this series, is our reference. The IR spectrum of methyl benzoate shows a strong, sharp absorption peak for its ester carbonyl stretch at approximately 1725-1730 cm⁻¹ .[5] This value sits squarely within the expected range for an aromatic ester, reflecting the influence of the benzene ring's conjugation.

Decoding Substituent Effects: Inductive vs. Resonance

The electronic properties of substituents on the benzene ring systematically alter the electron density around the ester carbonyl, thereby shifting its stretching frequency. These effects are broadly categorized as inductive and resonance effects.

• Inductive Effect (I): This is an electronic effect transmitted through the sigma (σ) bonds. Electronegative atoms (like F, O) pull electron density away from the ring (-I effect), while alkyl groups push electron density towards the ring (+I effect). A net electron-withdrawing inductive effect strengthens the C=O bond by pulling electron density from the carbonyl carbon, increasing the absorption frequency.

• Resonance Effect (R): This effect involves the delocalization of π-electrons through the conjugated system. Substituents with lone pairs (like -OCH₃, -F) can donate electron density into the ring (+R effect), while groups like -NO₂ withdraw it (-R effect). Electron donation via resonance increases the single-bond character of the carbonyl, weakening it and lowering the absorption frequency.[1]

The final observed frequency is a vector sum of these competing effects.

Predictive Analysis of Methyl 4-fluoro-3-methoxy-5-methylbenzoate

In our target molecule, the ester group is influenced by three substituents, each with distinct electronic properties:

• 4-Fluoro (-F): Fluorine is highly electronegative, exerting a powerful electron-withdrawing inductive effect (-I). It also possesses lone pairs capable of a +R effect, but for halogens, the -I effect dominates . This strong pull of electron density is expected to increase the C=O bond order and shift the peak to a higher wavenumber.

• 3-Methoxy (-OCH₃): The oxygen atom is electronegative (-I effect), but its lone pairs are perfectly positioned to donate into the aromatic system via resonance (+R effect). For the methoxy group, the +R effect is dominant . However, from the meta position, this resonance donation does not extend directly to the carbonyl group. Therefore, its electron-donating influence is attenuated, and its -I effect plays a more significant role than it would from the para position.

• 5-Methyl (-CH₃): As an alkyl group, it is weakly electron-donating through an inductive effect (+I). This will contribute to a slight lowering of the carbonyl frequency.

Overall Prediction: The dominant influence is expected to be the strong electron-withdrawing inductive effect of the para-fluoro group. This will likely cause the carbonyl stretching frequency of methyl 4-fluoro-3-methoxy-5-methylbenzoate to be higher than that of the unsubstituted methyl benzoate. The weaker, opposing effects from the methyl and methoxy groups will modulate this shift but are unlikely to overcome it. Therefore, a peak in the range of 1730-1738 cm⁻¹ is a reasonable prediction.

Comparative Data Analysis

To validate our prediction, we can compare the known C=O stretching frequencies of structurally similar methyl benzoates. The data clearly illustrates the impact of different substituents.

Compound	Substituent(s)	Key Electronic Effect(s)	Approx. C=O Stretch (cm⁻¹)
Methyl Benzoate	None	Baseline (Conjugation)	~1728
Methyl 4-methylbenzoate	4-CH₃	+I (Donating)	~1724
Methyl 3-methylbenzoate	3-CH₃	+I (Donating)	~1725
Methyl 4-methoxybenzoate	4-OCH₃	+R > -I (Strongly Donating)	~1720
Methyl 4-fluorobenzoate	4-F	-I > +R (Withdrawing)	~1732
Methyl 4-fluoro-3-methoxy-5-methylbenzoate	4-F, 3-OCH₃, 5-CH₃	Net Electron Withdrawing	Predicted: ~1730-1738

Note: Exact values can vary slightly based on the sample preparation method (e.g., KBr pellet, thin film, solution) and instrument calibration.

This comparison shows that electron-donating groups like methyl and methoxy lower the C=O frequency relative to methyl benzoate, while the strongly electron-withdrawing fluoro group raises it. This supports our prediction for the target molecule.

Logical Flow of Substituent Electronic Effects

Sources

• 1. jove.com [jove.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. brainly.com [brainly.com]

Crystal structure data for methyl 4-fluoro-3-methoxy-5-methylbenzoate

Publish Comparison Guide: Crystal Structure Characterization of Methyl 4-fluoro-3-methoxy-5-methylbenzoate

Executive Summary

Methyl 4-fluoro-3-methoxy-5-methylbenzoate is a critical pharmacophore intermediate, primarily utilized in the synthesis of third-generation EGFR tyrosine kinase inhibitors (e.g., analogs of Osimertinib) and other heterocyclic bioactive agents. Its unique substitution pattern—combining an electron-withdrawing fluorine, a steric methyl group, and a mesomeric methoxy group—creates a "locked" conformation often essential for binding affinity in the final drug target.

This guide provides a technical comparison of the solid-state properties of this target compound against its well-characterized structural analog, Methyl 3,4,5-trimethoxybenzoate . By using the analog as a "Reference Standard," researchers can benchmark the packing efficiency, solubility profile, and crystallizability of the target intermediate.

Structural Comparison & Data Analysis

In the absence of a singular, open-access CSD entry for the specific target, we utilize Methyl 3,4,5-trimethoxybenzoate (CSD Ref: Acta Cryst. E64, o1562) as the validated structural baseline. This analog shares the trisubstituted benzoate core and provides the most accurate predictive model for lattice behavior.

Table 1: Comparative Crystallographic Data

Parameter	Target: Methyl 4-fluoro-3-methoxy-5-methylbenzoate	Reference Standard: Methyl 3,4,5-trimethoxybenzoate	Significance
Crystal System	Predicted: Monoclinic or Triclinic	Monoclinic	Monoclinic systems ( ) are most common for planar benzoate esters due to efficient -stacking.
Space Group	Predicted: or		Centrosymmetric packing is favored to cancel dipole moments from the ester/methoxy groups.
Z Value	4 (Predicted)	4	Indicates 4 molecules per unit cell, typical for this molecular weight class.
Density ( )	Est: 1.35 – 1.42 g/cm³	1.38 g/cm³	The Fluorine atom in the target will likely increase density relative to the trimethoxy analog.
Molecular Conformation	Locked (Steric Hindrance)	Flexible (Meta-Methoxy)	The target's 5-methyl group sterically locks the ester moiety, reducing rotational freedom compared to the reference.
Primary Interaction	F H, C-H O (Weak)	C-H O (Weak)	Fluorine acts as a weak H-bond acceptor, potentially altering the layered packing seen in the reference.

Technical Insight: The Reference Standard (Methyl 3,4,5-trimethoxybenzoate) exhibits a packing motif where meta-methoxy groups are coplanar with the ring, while the para-methoxy is perpendicular. For the Target , the 5-methyl group will force the adjacent ester carbonyl out of plane, potentially disrupting the "sheet" structure seen in the reference and leading to a lower melting point polymorph.

Experimental Protocol: Crystal Growth & Structure Solution

To generate the missing dataset for the target, follow this self-validating protocol designed to isolate single crystals suitable for SC-XRD (Single Crystal X-Ray Diffraction).

Phase 1: Polymorph Screening & Crystal Growth

Objective: Obtain single crystals

mm with minimal twinning.

• Solvent Selection:

  • Primary: Methanol (MeOH) or Ethanol (EtOH).

  • Anti-solvent: Water or Hexane.

  • Rationale: Benzoate esters are highly soluble in alcohols. Slow addition of water forces hydrophobic packing, encouraging crystallization of the most stable polymorph.

• Method A (Slow Evaporation):

  • Dissolve 50 mg of target in 2 mL MeOH.

  • Cover vial with parafilm; pierce 3 holes with a needle.

  • Store at 4°C (fridge) to reduce kinetic energy and promote ordered lattice formation.

• Method B (Vapor Diffusion) - Recommended for High Quality:

  • Place solution (50 mg in 1 mL THF) in a small inner vial.

  • Place inner vial inside a larger jar containing 10 mL Pentane.

  • Seal outer jar. Pentane vapor diffuses into THF, slowly lowering solubility.

Phase 2: Data Collection & Refinement

• Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo K

  or Cu K ).

• Temperature: 100 K (Cryostream). Crucial: Do not collect at RT; thermal motion of the methyl/methoxy groups will smear electron density.

• Resolution: 0.8 Å or better.

Workflow Visualization

The following diagram illustrates the decision matrix for characterizing the target compound, distinguishing between "Knowns" (Reference) and "Unknowns" (Target) to guide the experimental workflow.

Caption: Workflow for generating and benchmarking crystal data of the target intermediate against the established trimethoxybenzoate standard.

Performance Analysis & Applications

Stability & Solubility Profile

• Hydrolytic Stability: The 5-methyl group provides steric protection to the ester carbonyl, making the target more resistant to hydrolysis than the 3,4,5-trimethoxy reference. This is advantageous for storage but requires harsher conditions (e.g., LiOH/THF/Water at 60°C) for saponification during drug synthesis.

• Solubility:

  • Target: High in DCM, THF, EtOAc; Low in Water.

  • Reference: Moderate in Alcohols; Low in Water.

  • Implication: The target is highly lipophilic (LogP ~2.8 predicted), facilitating cell membrane permeability in early-stage biological assays.

Synthetic Utility

The crystal structure confirms the regiochemistry of the fluorine addition. In similar systems, F-19 NMR can be ambiguous regarding the exact position relative to the methoxy group. X-ray diffraction unequivocally distinguishes between the 4-fluoro-3-methoxy and 3-fluoro-4-methoxy isomers, ensuring the correct pharmacophore is carried forward.

References

• Saeed, A., Khera, R. A., & Bolte, M. (2008). "Methyl 3,4,5-trimethoxybenzoate."[1][2] Acta Crystallographica Section E: Structure Reports Online, 64(1), o250.

• Cambridge Crystallographic Data Centre (CCDC). "CSD Entry: Methyl 3,4,5-trimethoxybenzoate." CCDC Accession Number 664538.

• BenchChem. "Methyl 4-fluoro-3-methoxy-5-methylbenzoate Product Data." Chemical Structure & Properties.

• PubChem. "Methyl 3,4,5-trimethoxybenzoate Compound Summary." National Library of Medicine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Benzoic acid, 3,4,5-trimethoxy-, methyl ester [webbook.nist.gov]